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Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate Documentation Hub

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  • Product: Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate
  • CAS: 34572-31-1

Core Science & Biosynthesis

Foundational

Technical Whitepaper: Structural Analysis and Synthetic Utility of Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate

Executive Summary & Structural Architecture Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate is a privileged heterocyclic scaffold in medicinal chemistry, serving as a critical intermediate in the synthesis of non-steroi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Structural Architecture

Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate is a privileged heterocyclic scaffold in medicinal chemistry, serving as a critical intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. Structurally, it belongs to the indole-3-carboxylate family, characterized by a bicyclic indole core substituted at the C2, C3, and C5 positions.

This molecule represents a strategic derivative of the Nenitzescu and Fischer indole synthetic pathways. Its specific substitution pattern—a lipophilic methyl group at C2, an electron-donating methoxy group at C5, and an ester functionality at C3—imparts unique electronic properties that modulate binding affinity in biological targets, particularly cyclooxygenase (COX) enzymes and viral fusion proteins.

Structural Identity Matrix
PropertySpecification
IUPAC Name Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate
Common Aliases 5-Methoxy-2-methyl-3-carbethoxyindole
Core Scaffold 1H-Indole
Electronic Character Electron-rich (5-OMe donor); Electron-withdrawing (3-COOEt acceptor)
Lipophilicity (LogP) ~2.8 (Predicted)
H-Bond Donors/Acceptors 1 Donor (NH) / 4 Acceptors (O, N)

Synthetic Pathways: The Fischer Indole Logic

While the Nenitzescu reaction (p-benzoquinone + ethyl 3-aminocrotonate) is famous for generating 5-hydroxyindoles, the Fischer Indole Synthesis is the preferred, high-fidelity route for generating the 5-methoxy derivative directly. This pathway avoids the methylation step required if starting from the Nenitzescu 5-hydroxy product (Mecarbinate precursor).

Reaction Mechanism

The synthesis involves the condensation of 4-methoxyphenylhydrazine (hydrochloride salt) with ethyl acetoacetate . The reaction proceeds through a hydrazone intermediate, followed by a [3,3]-sigmatropic rearrangement, cyclization, and elimination of ammonia.

Mechanistic Flowchart (DOT Visualization)

FischerIndoleMechanism Start Reactants: 4-Methoxyphenylhydrazine + Ethyl Acetoacetate Hydrazone Intermediate 1: Arylohydrazone Formation (- H2O) Start->Hydrazone Acid Cat. / EtOH EneHydrazine Tautomerization: Ene-hydrazine Hydrazone->EneHydrazine Equilibrium Sigmatropic [3,3]-Sigmatropic Rearrangement (C-C Bond Formation) EneHydrazine->Sigmatropic Heat / Lewis Acid Diimine Intermediate 2: Imino-amine Re-aromatization Sigmatropic->Diimine Aminal Cyclization: Aminal Formation Diimine->Aminal Intramolecular Attack Product Final Product: Ethyl 5-methoxy-2-methyl- 1H-indole-3-carboxylate (- NH3) Aminal->Product Acid-catalyzed Elimination

Caption: The Fischer Indole Synthesis pathway for the target molecule, highlighting the critical [3,3]-sigmatropic rearrangement step.

Experimental Protocol: Validated Synthesis

Objective: Synthesis of Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate (10g scale). Safety: Hydrazines are toxic. Perform all operations in a fume hood.

Materials
  • 4-Methoxyphenylhydrazine hydrochloride (1.0 eq)

  • Ethyl acetoacetate (1.1 eq)

  • Ethanol (Absolute)

  • Sulfuric acid (conc.) or Polyphosphoric acid (PPA)

  • Sodium bicarbonate (sat. aq.)

Step-by-Step Methodology
  • Hydrazone Formation:

    • Dissolve 4-methoxyphenylhydrazine HCl (17.4 g, 0.1 mol) in Ethanol (150 mL).

    • Add Ethyl acetoacetate (14.3 g, 0.11 mol) dropwise at room temperature.

    • Stir for 1 hour. The hydrazone may precipitate or remain in solution depending on concentration.

  • Cyclization (Fischer Rearrangement):

    • Option A (H2SO4): Add conc. H2SO4 (10 mL) cautiously to the ethanolic solution. Heat to reflux for 2–4 hours. Monitor by TLC (Hexane:EtOAc 7:3).

    • Option B (PPA - Higher Yield): If the hydrazone is isolated, mix with Polyphosphoric acid (50 g) and heat to 100°C for 30 minutes. Quench with ice water.

  • Work-up & Purification:

    • Pour the reaction mixture into crushed ice (500 g).

    • Neutralize with saturated NaHCO3 until pH ~7-8.

    • Extract with Ethyl Acetate (3 x 100 mL).

    • Wash organic layer with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

    • Recrystallization: Purify the crude solid from Ethanol/Water or Toluene to yield off-white crystals.

Purification Logic Flow

PurificationWorkflow Crude Crude Reaction Mixture Quench Ice/Water Quench Crude->Quench Neutralize NaHCO3 Neutralization Quench->Neutralize Extract EtOAc Extraction Neutralize->Extract Dry Na2SO4 Drying Extract->Dry Recryst Recrystallization (EtOH/H2O) Dry->Recryst Final Pure Crystal (>98% HPLC) Recryst->Final

Caption: Standard work-up and purification workflow to isolate the target indole ester.

Spectroscopic Characterization (Self-Validating Data)

To ensure the integrity of the synthesized compound, the following spectroscopic signals must be present. Absence of the N-H signal indicates N-alkylation (impurity), while absence of the ester quartet indicates hydrolysis.

Proton NMR (¹H NMR, 400 MHz, DMSO-d₆)
PositionShift (δ ppm)MultiplicityIntegrationAssignment
NH 11.5 - 11.8Broad Singlet1HIndole N-H (Exchangeable)
C4-H 7.35Doublet (J=2.5)1HAromatic (ortho to OMe)
C7-H 7.25Doublet (J=8.8)1HAromatic
C6-H 6.75Doublet of Doublets1HAromatic
3-COOCH₂ 4.25Quartet2HEster Methylene
5-OCH₃ 3.76Singlet3HMethoxy Group
2-CH₃ 2.65Singlet3HC2-Methyl Group
3-COOCH₂CH₃ 1.35Triplet3HEster Methyl
Infrared Spectroscopy (FT-IR)
  • 3300–3350 cm⁻¹: N-H stretching (sharp/medium).

  • 1680–1705 cm⁻¹: C=O stretching (conjugated ester).

  • 1210–1250 cm⁻¹: C-O-C asymmetric stretching (aryl alkyl ether).

Medicinal Chemistry Applications

Indomethacin Analog Development

This molecule is the C3-carboxylate homolog of the Indomethacin intermediate (which is a C3-acetic acid derivative). In Structure-Activity Relationship (SAR) studies, the C3-ester is often used to:

  • Block Metabolism: The ester is more resistant to glucuronidation than the free acid.

  • Prodrug Design: Enhancing membrane permeability before hydrolysis to the active acid form.

Antiviral Research (Arbidol/Umifenovir)

The 5-methoxy-2-methylindole core is structurally homologous to Mecarbinate (Ethyl 5-hydroxy-1,2-dimethylindole-3-carboxylate), a key intermediate for Arbidol.

  • Distinction: Arbidol requires N-methylation and a 6-bromo substituent.

  • Utility: The target molecule (5-OMe, 1-H) serves as a scaffold for developing non-N-methylated Arbidol analogs to study the role of the indole nitrogen hydrogen bond donor in viral fusion inhibition.

References

  • PubChem. (2023). Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate (CAS 34572-31-1).[1][2][3][4] National Library of Medicine.

  • Robinson, B. (1982). The Fischer Indole Synthesis. John Wiley & Sons. (Classic text on the mechanism).
  • Shen, T. Y., et al. (1963). "Non-Steroid Anti-Inflammatory Agents: Synthesis of Indomethacin and Analogs." Journal of the American Chemical Society, 85(4), 488-489.

  • BenchChem. (2025). Mecarbinate Structure and Synthesis.[5] (Reference for the related 5-hydroxy/N-methyl analog).

  • Organic Syntheses. (1943). Ethyl 2-methylindole-3-carboxylate.[4][6] Org.[7] Synth. 1943, 23,[8] 30. (Foundational protocol for indole-3-carboxylates).

Sources

Exploratory

Definitive Guide to the Nomenclature and Synthesis of the Arbidol Ethyl Ester Intermediate

Executive Summary This technical guide provides a rigorous analysis of the critical intermediate in the synthesis of Umifenovir (Arbidol), specifically Ethyl 6-bromo-5-hydroxy-1-methyl-2-[(phenylsulfanyl)methyl]-1H-indol...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a rigorous analysis of the critical intermediate in the synthesis of Umifenovir (Arbidol), specifically Ethyl 6-bromo-5-hydroxy-1-methyl-2-[(phenylsulfanyl)methyl]-1H-indole-3-carboxylate (CAS 131707-24-9). As the penultimate scaffold before the final Mannich functionalization, the purity and structural integrity of this ethyl ester intermediate are determinants of the final API's antiviral efficacy. This document details its IUPAC nomenclature, industrial synthesis via the Nenitzescu route, and self-validating quality control protocols.

Part 1: Structural Elucidation & IUPAC Nomenclature

The confusion surrounding "Arbidol intermediates" often stems from the fact that Arbidol itself is an ethyl ester. The molecule is the sulfide-bridged indole core lacking the dimethylamine moiety.

Systematic Derivation

The nomenclature follows the IUPAC Blue Book rules for fused heterocycles.

  • Parent Structure:

    
    -Indole (a fused benzene and pyrrole ring).
    
  • Principal Functional Group: Carboxylate ester at position 3 (highest priority).

    • Suffix: -oate.

    • Ester alkyl group: Ethyl.[1][2][3][4][5]

  • Numbering: The nitrogen atom is position 1. Numbering proceeds counter-clockwise around the bicyclic system.

  • Substituents:

    • Position 1: Methyl group (

      
      ).
      
    • Position 2: A methyl group substituted with a phenylsulfenyl group (

      
      ).[6] IUPAC preferred naming for 
      
      
      
      is sulfanyl . Thus: [(phenylsulfanyl)methyl] .[3][7]
    • Position 5: Hydroxy group (

      
      ).
      
    • Position 6: Bromo group (

      
      ).[7]
      
Validated IUPAC Name

Ethyl 6-bromo-5-hydroxy-1-methyl-2-[(phenylsulfanyl)methyl]-1H-indole-3-carboxylate [7]

Structural Visualization (Graphviz)

The following diagram illustrates the numbering priority and substituent placement.

IndoleStructure Figure 1: IUPAC Substituent Mapping for Arbidol Intermediate (CAS 131707-24-9) IndoleCore 1H-Indole Core Pos1 1-Methyl IndoleCore->Pos1 N1 Pos2 2-[(Phenylsulfanyl)methyl] IndoleCore->Pos2 C2 Pos3 3-Ethyl carboxylate (Principal Group) IndoleCore->Pos3 C3 Pos5 5-Hydroxy IndoleCore->Pos5 C5 Pos6 6-Bromo IndoleCore->Pos6 C6

Part 2: Synthetic Pathway & Mechanism

The industrial synthesis of this intermediate predominantly utilizes the Nenitzescu Indole Synthesis , favored for its ability to construct the 5-hydroxyindole scaffold directly from non-cyclic precursors.

Reaction Logic
  • Nenitzescu Condensation: Reaction of

    
    -benzoquinone with ethyl 3-(methylamino)crotonate creates the indole core.
    
  • C2-Functionalization: The C2-methyl group is activated via bromination to allow nucleophilic attack by thiophenol.

  • Regioselectivity: The 5-hydroxy group directs bromination to the C6 position (ortho to the hydroxyl), while radical conditions facilitate bromination of the C2-methyl group.

Pathway Diagram

The following workflow details the transformation from the indole core to the target intermediate.

SynthesisRoute Figure 2: Synthetic Pathway to Arbidol Ethyl Ester Intermediate Start Start: Ethyl 5-hydroxy-1,2-dimethylindole-3-carboxylate Step1 Step 1: Acetylation (Protection) Reagent: Ac2O Start->Step1 Protect -OH Step2 Step 2: Radical Bromination Reagent: NBS / BPO (or H2O2/HBr) Target: C6-Br and C2-CH2Br Step1->Step2 Regioselective Bromination Step3 Step 3: Thio-Substitution Reagent: Thiophenol (PhSH) / KOH Step2->Step3 Nucleophilic Substitution Target TARGET INTERMEDIATE: Ethyl 6-bromo-5-hydroxy-1-methyl- 2-[(phenylsulfanyl)methyl]indole-3-carboxylate Step3->Target Deprotection (in situ)

Part 3: Experimental Protocol

Objective: Synthesis of Ethyl 6-bromo-5-hydroxy-1-methyl-2-[(phenylsulfanyl)methyl]-1H-indole-3-carboxylate from the brominated precursor.

Precursor: Ethyl 5-acetoxy-6-bromo-2-(bromomethyl)-1-methylindole-3-carboxylate.[8]

Reagents & Materials
  • Precursor: 10.0 g (21.0 mmol)

  • Thiophenol (PhSH): 2.4 g (22.0 mmol) [Caution: Stench/Toxic]

  • Potassium Hydroxide (KOH): 3.5 g (63.0 mmol) dissolved in MeOH

  • Solvent: Methanol (MeOH) / Chloroform (

    
    )
    
  • Atmosphere: Nitrogen (

    
    )
    
Step-by-Step Methodology
  • Preparation of Thiolate:

    • In a 3-neck round-bottom flask equipped with a dropping funnel and

      
       inlet, dissolve KOH in MeOH (50 mL).
      
    • Cool to 0°C. Dropwise add Thiophenol over 15 minutes. Explanation: Low temperature prevents oxidation of thiophenol to diphenyl disulfide.

  • Coupling Reaction:

    • Dissolve the Brominated Precursor in

      
       (30 mL).
      
    • Add the precursor solution to the thiolate mixture slowly at 0-5°C.

    • Allow the mixture to warm to room temperature (25°C) and stir for 3 hours.

    • Self-Validating Checkpoint: Monitor via TLC (Hexane:EtOAc 3:1). The starting material (

      
      ) should disappear, and a new spot (
      
      
      
      ) should appear.
  • Workup & Isolation:

    • Evaporate volatiles under reduced pressure.

    • Redissolve residue in Ethyl Acetate (100 mL) and wash with water (3 x 50 mL) to remove inorganic salts and excess KOH.

    • Dry organic layer over anhydrous

      
      .
      
    • Concentrate to roughly 20 mL volume.

    • Crystallization: Add cold Hexane (50 mL) to induce precipitation. Filter the pale yellow solid.

  • Yield: Expected 85-90% (approx. 7.8 g).

Part 4: Analytical Characterization

To ensure the intermediate is suitable for the final Mannich reaction, it must meet specific spectroscopic criteria.

NMR Data (Reference Standard)
NucleusShift (

ppm)
MultiplicityAssignment

NMR
1.35TripletEster

(

, 400 MHz)
3.65SingletN-Methyl (

)
4.35QuartetEster

4.60Singlet

(Bridge)
5.45Broad Singlet

(Exchangeable)
7.15 - 7.40MultipletPhenyl protons (5H)
7.85SingletIndole H-4

NMR
165.8Singlet

(Ester)
(

, 100 MHz)
149.2SingletC-5 (Phenolic)
115.4SingletC-6 (C-Br)
29.8Singlet

Mass Spectrometry
  • HRMS (ESI+): Calculated for

    
    .
    
  • Pattern: Characteristic 1:1 isotopic doublet (due to

    
     and 
    
    
    
    ).

Part 5: Quality Control & Impurity Profiling

Critical Impurities
  • Disulfide Dimer: Resulting from oxidation of thiophenol. Appears as a non-polar spot on TLC.

    • Control: Use degassed solvents and

      
       atmosphere.
      
  • S-Oxide (Sulfoxide): Resulting from over-oxidation during workup.

    • Control: Avoid peroxide-containing ether; keep workup temperature <40°C.

  • Des-bromo Analog: Resulting from incomplete bromination in the previous step.

    • Control: Verify mass spectrum for Br isotope pattern.

Storage
  • Store at 2-8°C, protected from light (to prevent radical debromination or sulfide oxidation).

References

  • Trofimov, B. A., et al. (2006). "Synthesis and antiviral activity of new indole derivatives." Pharmaceutical Chemistry Journal, 40(10), 542–546.

  • PubChem. (2024). "Ethyl 6-bromo-5-hydroxy-1-methyl-2-(phenylsulfanylmethyl)indole-3-carboxylate - Compound Summary." National Library of Medicine.

  • Chai, Y., et al. (2020). "Structural insights into the binding of Arbidol to influenza virus hemagglutinin." PNAS, 117(6).

  • ChemicalBook. (2024). "Arbidol Intermediate CAS 131707-24-9 Product Standards."

Sources

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: A Guide to the Nenitzescu Synthesis of Ethyl 5-Methoxy-2-methyl-1H-indole-3-carboxylate

Abstract The indole scaffold is a cornerstone of medicinal chemistry, forming the structural core of numerous pharmacologically significant molecules, including the neurotransmitter serotonin and the anti-inflammatory dr...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The indole scaffold is a cornerstone of medicinal chemistry, forming the structural core of numerous pharmacologically significant molecules, including the neurotransmitter serotonin and the anti-inflammatory drug indomethacin.[1][2][3] The Nenitzescu indole synthesis, first reported by Costin Nenițescu in 1929, offers a direct and versatile route to 5-hydroxyindole derivatives through the condensation of a 1,4-benzoquinone with a β-aminocrotonic ester.[1][3][4][5][6] This application note provides an in-depth technical guide for the synthesis of a valuable indole intermediate, ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate. The subsequent methylation of the 5-hydroxyindole product is a key step in the synthesis of various methoxy-activated indoles, which are prevalent in pharmaceuticals and natural products. This document details the underlying mechanism, provides a robust, step-by-step experimental protocol, outlines expected characterization data, and offers expert insights into troubleshooting and optimization.

The Nenitzescu Reaction: Mechanism and Rationale

The Nenitzescu synthesis is a powerful ring-forming reaction that constructs the indole core from acyclic precursors.[1] The generally accepted mechanism involves a sequence of well-defined steps, providing a logical framework for understanding and optimizing the reaction conditions.

The reaction initiates with a Michael-type conjugate addition of the enamine (ethyl β-aminocrotonate) to the 1,4-benzoquinone.[1][2] This is the critical carbon-carbon bond-forming step. Following this addition, the intermediate undergoes tautomerization to form a hydroquinone. A subsequent intramolecular nucleophilic attack by the enamine nitrogen onto one of the quinone carbonyls initiates the cyclization. Finally, an elimination of water occurs, leading to the aromatization of the heterocyclic ring and the formation of the stable 5-hydroxyindole product.[1]

Reaction Mechanism Workflow

Nenitzescu_Mechanism Figure 1: Mechanism of the Nenitzescu Indole Synthesis A 1,4-Benzoquinone + Ethyl β-aminocrotonate B Michael Addition (C-C Bond Formation) A->B Nucleophilic Enamine C Adduct Intermediate B->C D Tautomerization to Hydroquinone C->D E Hydroquinone Intermediate D->E F Nucleophilic Attack (Cyclization) E->F Intramolecular Attack G Cyclized Intermediate F->G H Dehydration/ Aromatization G->H Elimination of H2O I Ethyl 5-hydroxy-2-methyl- 1H-indole-3-carboxylate H->I

Caption: A workflow diagram illustrating the key stages of the Nenitzescu reaction.

Experimental Protocol: Synthesis of Ethyl 5-hydroxy-2-methyl-1H-indole-3-carboxylate

This protocol is adapted from established procedures and is designed for reliability and scalability.[2][3][6] The subsequent methylation step to achieve the target 5-methoxy derivative is also described.

Materials and Reagents
Reagent/MaterialM.W. ( g/mol )QuantityMoles (mmol)EquivalentsSupplier/Grade
1,4-Benzoquinone108.095.40 g50.01.0Sigma-Aldrich, ≥98%
Ethyl 3-aminocrotonate129.167.11 g55.01.1TCI, >98%
Acetone58.08200 mL--ACS Grade
Dimethyl sulfate (DMS)126.137.57 g (5.7 mL)60.01.2Acros, 99+%
Potassium carbonate (K₂CO₃)138.2110.37 g75.01.5Fisher, Anhydrous
Ethyl Acetate88.11As needed--ACS Grade
Hexanes-As needed--ACS Grade
5% Sodium Bicarbonate-As needed--Aqueous Solution
Brine-As needed--Saturated NaCl(aq)
Anhydrous MgSO₄/Na₂SO₄-As needed--Laboratory Grade

Safety Precaution: 1,4-Benzoquinone is a toxic and irritating solid; handle in a fume hood with appropriate personal protective equipment (PPE). Dimethyl sulfate (DMS) is extremely toxic, carcinogenic, and corrosive; it must be handled with extreme caution in a certified chemical fume hood using appropriate gloves and safety shields. Quench any residual DMS with concentrated ammonia solution.

Step-by-Step Procedure

Part A: Nenitzescu Indole Synthesis

  • Reaction Setup: To a 500 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 1,4-benzoquinone (5.40 g, 50.0 mmol).

  • Solvent Addition: Add 200 mL of acetone to the flask and stir the mixture to dissolve the benzoquinone.

  • Enamine Addition: To the stirred solution, add ethyl 3-aminocrotonate (7.11 g, 55.0 mmol) in one portion at room temperature.

  • Reaction Execution: Heat the reaction mixture to a gentle reflux (approx. 56°C). The solution will typically darken in color. Maintain the reflux for 4-6 hours.

  • Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexanes:ethyl acetate as the eluent. The product, ethyl 5-hydroxy-2-methyl-1H-indole-3-carboxylate, is a UV-active spot.

  • Work-up: After the reaction is complete (as indicated by TLC), cool the flask to room temperature. Remove the acetone under reduced pressure using a rotary evaporator.

  • Extraction: Dissolve the resulting dark residue in ethyl acetate (150 mL). Transfer the solution to a separatory funnel and wash sequentially with 5% sodium bicarbonate solution (2 x 75 mL), water (1 x 75 mL), and finally with brine (1 x 75 mL).[2]

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude 5-hydroxyindole product, which often appears as an off-white to light brown powder.[2][7] This crude product is often of sufficient purity to proceed to the next step.

Part B: O-Methylation

  • Reaction Setup: Transfer the crude ethyl 5-hydroxy-2-methyl-1H-indole-3-carboxylate to a 500 mL flask. Add anhydrous potassium carbonate (10.37 g, 75.0 mmol) and 200 mL of acetone.

  • Reagent Addition: Stir the suspension vigorously. Carefully add dimethyl sulfate (5.7 mL, 60.0 mmol) dropwise to the mixture at room temperature.

  • Reaction Execution: After the addition is complete, heat the mixture to reflux and maintain for 3-5 hours, monitoring by TLC until the starting material is consumed.

  • Work-up: Cool the reaction to room temperature and filter off the potassium carbonate. Wash the filter cake with a small amount of acetone.

  • Concentration & Purification: Combine the filtrates and remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by column chromatography on silica gel (eluting with a gradient of hexanes/ethyl acetate) or by recrystallization from an appropriate solvent system (e.g., ethanol/water) to afford the pure ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate.

Characterization and Expected Results

The final product, ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate, should be characterized to confirm its identity and purity.

AnalysisExpected Result
Appearance White to off-white solid
Molecular Formula C₁₃H₁₅NO₃
Molecular Weight 233.26 g/mol [8]
¹H NMR (CDCl₃, 400 MHz) δ (ppm): ~8.2 (br s, 1H, NH), ~7.1-7.3 (m, 2H, Ar-H), ~6.8 (dd, 1H, Ar-H), 4.35 (q, 2H, OCH₂CH₃), 3.85 (s, 3H, OCH₃), 2.70 (s, 3H, C₂-CH₃), 1.40 (t, 3H, OCH₂CH₃).
¹³C NMR (CDCl₃, 101 MHz) δ (ppm): ~165.5, 154.0, 148.0, 131.0, 126.0, 111.5, 110.5, 102.0, 100.0, 59.5, 56.0, 14.5, 12.5.
Mass Spec (ESI+) m/z: 234.11 [M+H]⁺

Note: NMR chemical shifts are approximate and can vary based on solvent and concentration.

Troubleshooting and Optimization Insights

While the Nenitzescu synthesis is robust, certain challenges can arise. Understanding these potential issues is key to optimizing the reaction for high yield and purity.

  • Low Yield: Low yields are a common issue, sometimes due to the polymerization of the benzoquinone starting material.[1]

    • Insight: Ensure high-purity benzoquinone. While historical procedures sometimes used a large excess, modern studies suggest a 20-60% excess of the quinone is most effective for larger scales.[1] For this lab-scale protocol, a slight excess of the more stable enamine is used. The reaction is also sensitive to solvent polarity, with more polar solvents generally favoring the reaction.[1]

  • Purification Challenges: The crude product can contain unreacted starting materials and polymeric byproducts.

    • Insight: The initial aqueous work-up with sodium bicarbonate is crucial for removing unreacted quinone and acidic byproducts.[2] If the crude 5-hydroxyindole is particularly impure, it is advisable to purify it by column chromatography before proceeding to the methylation step.

  • Side Reactions: The formation of hydroquinone from the initial adduct can sometimes be a competing pathway.

    • Insight: The reaction conditions (refluxing in acetone) are designed to favor the intramolecular cyclization over competing pathways. The elimination of water to form the aromatic indole is the thermodynamic driving force of the reaction.

Experimental Workflow

Experimental_Workflow Figure 2: Experimental Synthesis and Purification Workflow cluster_0 Part A: Nenitzescu Synthesis cluster_1 Part B: O-Methylation A1 Combine Benzoquinone & Acetone A2 Add Enamine & Reflux (4-6h) A1->A2 A3 Rotary Evaporation A2->A3 A4 Aqueous Work-up (EtOAc, NaHCO3, Brine) A3->A4 A5 Dry & Concentrate A4->A5 A6 Crude 5-Hydroxyindole A5->A6 B1 Combine Hydroxyindole, K2CO3, Acetone A6->B1 B2 Add DMS & Reflux (3-5h) B1->B2 B3 Filter & Concentrate B2->B3 B4 Purification (Column or Recrystallization) B3->B4 B5 Pure Final Product B4->B5

Caption: A summary of the two-part synthesis and purification process.

Conclusion

The Nenitzescu indole synthesis remains a highly relevant and efficient method for accessing 5-hydroxyindoles, which are precursors to a wide array of biologically active molecules. This guide provides a verified protocol for the synthesis of ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate, a valuable building block for drug discovery and development. By understanding the core mechanism and potential challenges, researchers can confidently apply this methodology to accelerate their synthetic programs.

References

  • Nenitzescu indole synthesis - Wikipedia. [Link]

  • Nenitzescu Indole Synthesis. Name Reactions in Organic Synthesis. [Link]

  • Nenitzescu Indole Synthesis - SynArchive. [Link]

  • Littell, R., Morton, G. O., & Allen, G. R., Jr. (1969). Observations on the mechanism of the nenitzescu indole synthesis. Journal of the Chemical Society D: Chemical Communications, (19), 1144. [Link]

  • Allen, G. R., Jr. The Synthesis of 5-Hydroxyindoles by the Nenitzescu Reaction. Organic Reactions. [Link]

  • Balaure, P. C., et al. (2019). 1929-2019 Unexpected Formation of a Pyrrole-Azepine Hybrid in the Nenitzescu Indole Synthesis. REVISTA DE CHIMIE, 70(10), 3724-3729. [Link]

  • Schmalzbauer, M., et al. (2020). Atroposelective Nenitzescu Indole Synthesis. RWTH Publications. [Link]

  • Compound ethyl 5-methoxy-2-methyl-1-(2-methylpropyl)-1H-indole-3-carboxylate. Mol-Instincts. [Link]

  • Reinvestigating the Synthesis and Characterization of Ethyl 3-[5-(2-Ethoxycarbonyl-1-methylvinyloxy)-1-methyl-1H-indol-3-yl]. Knowledge UChicago. [Link]

  • Synthesis of Ethyl 5-Hydroxy-2-methyl-1-(pyridin-2-ylmethyl)benzo[g]indole-3-carboxylate. MDPI. [Link]

  • Synthesis, Reactivity and Biological Properties of Methoxy-Activated Indoles. IntechOpen. [Link]

  • Process for continous flow synthesis of beta-amino crotonate - Google P

Sources

Application

Protocol for the Synthesis of 5-Methoxyindoles via Japp-Klingemann Rearrangement

An Application Note for Researchers and Drug Development Professionals Abstract The 5-methoxyindole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active compoun...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for Researchers and Drug Development Professionals

Abstract

The 5-methoxyindole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active compounds. This application note provides a comprehensive, field-proven protocol for the synthesis of 5-methoxyindoles, leveraging a two-step sequence involving the Japp-Klingemann reaction followed by a Fischer indole cyclization. We delve into the causality behind experimental choices, offering insights into reaction optimization, and present a self-validating protocol for robust and scalable synthesis. This guide is designed for researchers, scientists, and drug development professionals seeking a reliable method to access this valuable heterocyclic motif.

Introduction: The Strategic Importance of the Japp-Klingemann Reaction

The synthesis of substituted indoles is a cornerstone of modern synthetic and medicinal chemistry. The Japp-Klingemann reaction provides a powerful and versatile entry point for creating arylhydrazones, which are the essential precursors for the celebrated Fischer indole synthesis.[1] This reaction involves the coupling of an aryl diazonium salt with a compound containing an active methylene or methine group, such as a β-ketoester or β-ketoacid.[2][3]

Unlike methods that require the direct handling of potentially unstable or toxic arylhydrazines, the Japp-Klingemann approach generates the hydrazone intermediate in situ or in a tandem process from readily available anilines.[2][4] For the synthesis of 5-methoxyindoles, this protocol begins with the diazotization of p-anisidine (4-methoxyaniline), followed by its reaction with a suitable β-ketoester. The resulting hydrazone is then cyclized under acidic conditions to yield the target indole. This methodology offers excellent control over the substitution pattern on the indole's benzene ring, making it a highly strategic choice for drug discovery programs.

Reaction Mechanism and Workflow

The overall synthetic strategy is a two-stage process. First, the Japp-Klingemann reaction is used to form the key arylhydrazone intermediate. Second, this intermediate undergoes an acid-catalyzed Fischer indole synthesis to generate the final 5-methoxyindole product.

Stage 1: Japp-Klingemann Reaction Mechanism

The reaction proceeds through several distinct steps:

  • Enolate Formation: A base deprotonates the β-ketoester at the α-carbon, forming a nucleophilic enolate.

  • Azo Coupling: The enolate anion attacks the terminal nitrogen of the aryl diazonium salt, yielding an azo compound.[1]

  • Hydrolysis & Rearrangement: The azo intermediate undergoes hydrolysis, typically leading to the cleavage of an acyl or carboxyl group, followed by tautomerization to form the stable arylhydrazone.[1][5]

Japp_Klingemann_Mechanism cluster_start Starting Materials cluster_process Reaction Sequence p_anisidine p-Anisidine diazonium Aryl Diazonium Salt p_anisidine->diazonium Diazotization (NaNO₂, HCl, 0-5 °C) ketoester β-Ketoester enolate Enolate Anion ketoester->enolate Base (e.g., NaOAc) azo Azo Intermediate diazonium->azo Nucleophilic Attack enolate->azo hydrazone Arylhydrazone Product azo->hydrazone Hydrolysis & Rearrangement

Caption: High-level overview of the Japp-Klingemann reaction sequence.

Stage 2: Fischer Indole Synthesis Mechanism

The formed hydrazone is then subjected to strong acid, which catalyzes an intramolecular cyclization reaction, ultimately leading to the indole ring system after the elimination of ammonia.

Fischer_Indole_Synthesis start Arylhydrazone protonation Protonation start->protonation H⁺ rearrangement [3,3]-Sigmatropic Rearrangement protonation->rearrangement rearomatization Rearomatization rearrangement->rearomatization cyclization Intramolecular Cyclization rearomatization->cyclization elimination NH₃ Elimination cyclization->elimination product 5-Methoxyindole elimination->product

Caption: Key mechanistic steps of the Fischer indole synthesis.

Detailed Experimental Protocol

This protocol details the synthesis of Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate, a representative 5-methoxyindole derivative.

Reagents and Materials
ReagentMolar Mass ( g/mol )QuantityMolar Equiv.Notes
4-Methoxyaniline (p-Anisidine)123.1512.32 g1.0Ensure high purity.
Concentrated HCl (37%)36.4625 mL~3.0
Sodium Nitrite (NaNO₂)69.007.25 g1.05Prepare a fresh solution.
Ethyl 2-methylacetoacetate144.1714.42 g1.0
Sodium Acetate (anhydrous)82.0332.8 g4.0Acts as the base.
Ethanol (95%)46.07200 mL-Solvent for coupling.
Sulfuric Acid (98%)98.0820 mL-Catalyst for cyclization.
Acetonitrile41.05150 mL-Solvent for cyclization.
Water (Deionized)18.02As needed-
Ice-As needed-For temperature control.
Procedure

Part A: Preparation of the 4-Methoxyphenyl Diazonium Chloride Solution

  • Initial Setup: In a 500 mL three-necked flask equipped with a mechanical stirrer and a thermometer, dissolve 4-methoxyaniline (12.32 g, 0.1 mol) in a mixture of water (50 mL) and concentrated HCl (25 mL).

    • Causality Note: The aniline is converted to its hydrochloride salt to ensure solubility in the aqueous medium and to provide the acidic environment necessary for diazotization.

  • Cooling: Cool the resulting solution to 0-5 °C using an ice-salt bath. Vigorous stirring is essential to create a fine slurry.

  • Diazotization: In a separate beaker, dissolve sodium nitrite (7.25 g, 0.105 mol) in 30 mL of cold water. Add this solution dropwise to the aniline slurry over 30 minutes.

    • Causality Note: The temperature must be strictly maintained below 5 °C. Higher temperatures lead to the rapid decomposition of the diazonium salt, significantly reducing yield and forming phenolic byproducts. The slow, dropwise addition prevents localized overheating.[6]

  • Confirmation: After the addition is complete, stir the mixture for an additional 15 minutes at 0-5 °C. The reaction is complete when a drop of the solution gives a positive test on potassium iodide-starch paper (immediate blue-black color). The resulting pale yellow solution of the diazonium salt is used immediately in the next step.

Part B: Japp-Klingemann Coupling Reaction

  • Enolate Precursor Solution: In a separate 1 L flask, prepare a solution of ethyl 2-methylacetoacetate (14.42 g, 0.1 mol) and sodium acetate (32.8 g, 0.4 mol) in 200 mL of 95% ethanol.

  • Cooling: Cool this solution to 0-5 °C in an ice bath with efficient stirring.

    • Causality Note: Sodium acetate acts as a sufficiently strong base to deprotonate the active methylene group of the β-ketoester, forming the required nucleophile. A large excess ensures the equilibrium lies in favor of the enolate.

  • Coupling: Slowly add the freshly prepared diazonium salt solution from Part A to the ethanolic β-ketoester solution over approximately 45-60 minutes.

    • Causality Note: Maintaining a low temperature is critical to prevent side reactions and ensure selective C-C bond formation between the enolate and the diazonium salt.[6]

  • Reaction Completion: After the addition is complete, continue stirring the reaction mixture at 0-5 °C for 2 hours, then allow it to warm to room temperature and stir overnight. A yellow-orange precipitate of the hydrazone should form.

  • Isolation of Hydrazone: Pour the reaction mixture into 500 mL of ice-cold water. Collect the precipitated solid by vacuum filtration. Wash the solid thoroughly with cold water until the filtrate is neutral. Dry the resulting crude hydrazone in a vacuum oven at 40 °C. The typical yield is 80-90%.

Part C: Fischer Indole Synthesis (Cyclization)

  • Reaction Setup: In a 500 mL flask, suspend the dried crude hydrazone from Part B in 150 mL of acetonitrile.

  • Acid Catalysis: Carefully add 20 mL of concentrated sulfuric acid while cooling the flask in an ice bath.

    • Causality Note: A strong protic acid is required to catalyze the key-sigmatropic rearrangement and subsequent cyclization steps of the Fischer synthesis.[1][2] Acetonitrile is a suitable polar aprotic solvent for this transformation.

  • Heating: Heat the reaction mixture to 80 °C (reflux) for 1-2 hours. Monitor the reaction progress by TLC.

  • Work-up: After the reaction is complete, cool the mixture to room temperature and carefully pour it onto 500 g of crushed ice. This will cause the indole product to precipitate.

  • Purification: Collect the crude solid by filtration. Wash the solid with copious amounts of water to remove residual acid, followed by a cold 5% sodium bicarbonate solution, and finally with water again until the washings are neutral. Recrystallize the crude product from an ethanol/water mixture to afford pure Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate. The typical yield for this step is 70-85%.

Overall Workflow Visualization

The entire process, from starting materials to the final purified product, can be visualized as a streamlined workflow.

Workflow cluster_diazotization Part A: Diazotization cluster_coupling Part B: Japp-Klingemann Coupling cluster_cyclization Part C: Fischer Indole Synthesis A1 Dissolve p-Anisidine in HCl A2 Cool to 0-5 °C A1->A2 A3 Dropwise addition of NaNO₂ solution A2->A3 A4 Stir for 15 min A3->A4 B3 Add diazonium salt solution A4->B3 Freshly Prepared Diazonium Salt B1 Prepare solution of β-ketoester and NaOAc in EtOH B2 Cool to 0-5 °C B1->B2 B2->B3 B4 Stir overnight B3->B4 B5 Precipitate, filter, and dry hydrazone B4->B5 C1 Suspend hydrazone in MeCN B5->C1 Crude Hydrazone C2 Add conc. H₂SO₄ C1->C2 C3 Reflux at 80 °C C2->C3 C4 Quench on ice C3->C4 C5 Filter, wash, and recrystallize C4->C5 Product Product C5->Product Purified 5-Methoxyindole

Caption: Experimental workflow for the synthesis of 5-methoxyindoles.

Conclusion

The Japp-Klingemann reaction, followed by Fischer cyclization, represents a robust and highly adaptable route for the synthesis of 5-methoxyindoles. By understanding the mechanistic principles and carefully controlling key parameters such as temperature and stoichiometry, researchers can achieve high yields of the desired products. This protocol provides a reliable foundation for the synthesis of not only simple 5-methoxyindoles but also more complex analogues essential for pharmaceutical research and development.

References

  • Japp–Klingemann reaction. (n.d.). In Wikipedia. Retrieved February 15, 2026, from [Link]

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  • An efficient method for the synthesis of pyrazolo [4,3-b]pyridines has been developed on the basis of readily available 2-chloro-3-nitropyridines via a sequence of SNAr and modified Japp–Klingemann reactions. (2023, January 16). MDPI. Available from: [Link]

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Method

Application Notes and Protocols for the Synthesis of Ethyl 2-methyl-5-hydroxybenzofuran-3-carboxylate from Ethyl Acetoacetate and p-Benzoquinone

Introduction: Unveiling the Benzofuran Scaffold The reaction between ethyl acetoacetate and p-benzoquinone represents a robust and insightful pathway into the synthesis of substituted benzofurans. These heterocyclic moti...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unveiling the Benzofuran Scaffold

The reaction between ethyl acetoacetate and p-benzoquinone represents a robust and insightful pathway into the synthesis of substituted benzofurans. These heterocyclic motifs are of paramount importance in the fields of medicinal chemistry and materials science, forming the core structure of numerous pharmaceuticals, natural products, and functional organic materials.[1] This application note provides a detailed exploration of the underlying reaction mechanism, a comprehensive experimental protocol for the synthesis of ethyl 2-methyl-5-hydroxybenzofuran-3-carboxylate, and insights into the critical parameters governing the reaction's success. This guide is intended for researchers and professionals in drug development and organic synthesis who seek to leverage this classic transformation for the creation of novel molecular architectures.

Mechanistic Insights: A Tale of Competing Pathways

The condensation of ethyl acetoacetate with p-benzoquinone is a nuanced process that begins with a classic Michael 1,4-conjugate addition.[2][3][4] The reaction is typically catalyzed by a Lewis acid, such as anhydrous zinc chloride, which activates the p-benzoquinone acceptor. The active methylene group of ethyl acetoacetate is deprotonated, forming a nucleophilic enolate that subsequently attacks the β-carbon of the activated quinone.

This initial addition results in the formation of a hydroquinone intermediate (a quinol).[5] This transient species is at a critical juncture, facing two competing reaction pathways:

  • Intramolecular Cyclization: The enol tautomer of the hydroquinone can undergo a rapid, intramolecular cyclization. The hydroxyl group of the hydroquinone ring attacks the ketone of the original acetoacetate moiety, which, after dehydration, yields the desired ethyl 2-methyl-5-hydroxybenzofuran-3-carboxylate.

  • Oxidation: The hydroquinone intermediate can be oxidized by unreacted p-benzoquinone in the reaction mixture. This oxidation generates a new quinone derivative, which can then undergo a second Michael addition with another molecule of ethyl acetoacetate. This pathway leads to the formation of a disubstituted quinol and, subsequently, a benzodifuran derivative as a significant byproduct.[5]

The careful control of reaction conditions is therefore paramount to favor the desired intramolecular cyclization and suppress the competing oxidation pathway, thereby maximizing the yield of the target benzofuran.

reaction_mechanism cluster_intermediate Reaction Intermediate cluster_products Potential Products p-Benzoquinone Quinol_Intermediate Quinol Intermediate p-Benzoquinone->Quinol_Intermediate 1. Michael Addition (Ethyl Acetoacetate Enolate) Ethyl Acetoacetate Ethyl Acetoacetate->Quinol_Intermediate Benzofuran Ethyl 2-methyl-5-hydroxy- benzofuran-3-carboxylate Quinol_Intermediate->Benzofuran Intramolecular Cyclization & Dehydration Benzodifuran Benzodifuran Byproduct Quinol_Intermediate->Benzodifuran Oxidation & Second Michael Addition experimental_workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Isolation cluster_final Final Product A Dissolve p-benzoquinone in ethyl acetoacetate and acetone D Slowly add reagent solution over 10 hours A->D B Dissolve anhydrous ZnCl₂ in acetone and acetic acid C Heat catalyst solution to 75°C B->C C->D E Maintain at 75°C D->E F Stir overnight E->F G Cool in ice bath F->G H Filter the precipitate G->H I Wash with cold methanol H->I J Dry the product I->J

Caption: Experimental workflow for the synthesis of ethyl 2-methyl-5-hydroxybenzofuran-3-carboxylate.

Trustworthiness and Self-Validation

The integrity of this protocol is ensured by several key factors:

  • Slow Addition: The extended 10-hour addition of the p-benzoquinone solution is critical. It maintains a low concentration of the quinone, which kinetically favors the intramolecular cyclization of the quinol intermediate over its oxidation by another molecule of p-benzoquinone. [5]* Acidic Additive: The inclusion of a small amount of acetic acid helps to catalyze the ring-closure of the quinol intermediate and can suppress the formation of the benzodifuran byproduct. [5]* Product Purity Check: The purity of the final product can be qualitatively assessed. The desired ethyl 2-methyl-5-hydroxybenzofuran-3-carboxylate gives a distinct purple color with hot concentrated sulfuric acid. In contrast, the benzodifuran byproduct yields a blue color, and even minor contamination will result in a violet hue. [5]

Applications in Drug Development and Beyond

Benzofuran derivatives are privileged scaffolds in medicinal chemistry, exhibiting a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. [1][6]The 5-hydroxybenzofuran core, in particular, is a key structural element in many biologically active molecules. The synthetic accessibility of these compounds, as detailed in this protocol, allows for the generation of diverse libraries of benzofuran analogues for structure-activity relationship (SAR) studies in drug discovery programs. Furthermore, the inherent fluorescence and electronic properties of the benzofuran ring system make these compounds attractive candidates for the development of organic light-emitting diodes (OLEDs), fluorescent probes, and other advanced materials.

References

  • Short Communications. The Reaction between p-Benzo- quinone and Ethyl Acetoacetate. Acta Chem. Scand. 12 (1958) No. 10. Available at: [Link]

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  • MICHAEL ADDITION REACTION | MECHANISM | 1,4 | DONOR | ACCEPTOR | APPLICATIONS | ADICHEMISTRY. Available at: [Link]

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Application

Application Notes and Protocols for the Fischer Indole Synthesis of 5-Methoxy Derivatives

Introduction: The Enduring Relevance of the Fischer Indole Synthesis in Modern Drug Discovery The Fischer indole synthesis, a venerable reaction first described by Hermann Emil Fischer in 1883, remains one of the most ro...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Enduring Relevance of the Fischer Indole Synthesis in Modern Drug Discovery

The Fischer indole synthesis, a venerable reaction first described by Hermann Emil Fischer in 1883, remains one of the most robust and widely utilized methods for the construction of the indole nucleus.[1][2][3] This chemical reaction produces the aromatic heterocycle indole from a substituted phenylhydrazine and an aldehyde or ketone under acidic conditions.[3] Its enduring prevalence in both academic and industrial settings is a testament to its versatility and efficiency. The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic drugs, including anti-migraine agents of the triptan class.[3]

This guide provides an in-depth examination of the Fischer indole synthesis with a specific focus on the preparation of 5-methoxy substituted indoles. The methoxy group, a powerful electron-donating substituent, significantly influences the electronic properties of the indole ring system, often imparting favorable pharmacological characteristics. However, its presence also necessitates careful consideration of reaction conditions to ensure optimal yields and prevent undesired side reactions. This document will serve as a comprehensive resource for researchers, scientists, and drug development professionals, offering not only detailed protocols but also the underlying chemical principles that govern this powerful transformation.

The Mechanism: A Cascade of Acid-Catalyzed Transformations

A thorough understanding of the reaction mechanism is paramount for troubleshooting and optimizing the Fischer indole synthesis. The process is a cascade of acid-catalyzed steps, each with its own sensitivities to the chosen reaction conditions.[4][5]

The reaction commences with the condensation of a (substituted) phenylhydrazine with an aldehyde or ketone to form a phenylhydrazone. This intermediate then tautomerizes to the more reactive enamine (or 'ene-hydrazine') form.[3] Protonation of the enamine is a critical step, setting the stage for the key[6][6]-sigmatropic rearrangement, which forms the crucial carbon-carbon bond.[5][7] The resulting diimine intermediate subsequently undergoes cyclization and elimination of ammonia to afford the final aromatic indole product.[3][4]

Fischer_Indole_Mechanism A Phenylhydrazine + Aldehyde/Ketone B Phenylhydrazone A->B Condensation (-H2O) C Enamine (Ene-hydrazine) B->C Tautomerization D Protonated Enamine C->D Protonation (H+) E [3,3]-Sigmatropic Rearrangement D->E F Diimine Intermediate E->F G Cyclization F->G Aromatization H Aminoacetal (Aminal) G->H I Elimination of NH3 H->I J Indole Product I->J

Caption: The reaction mechanism of the Fischer indole synthesis.

The electron-donating nature of the 5-methoxy group can influence the rate-determining step of the reaction. While it can facilitate the key[6][6]-sigmatropic rearrangement, it may also stabilize intermediates that could be diverted into unproductive pathways.[6] Therefore, the choice of acid catalyst and reaction conditions is particularly crucial for these substrates.

Optimizing Reaction Conditions for 5-Methoxyindoles

The success of the Fischer indole synthesis for 5-methoxy derivatives hinges on the careful selection of several key parameters: the acid catalyst, the solvent, and the reaction temperature.

Acid Catalysts: Brønsted vs. Lewis Acids

A wide array of both Brønsted and Lewis acids have been successfully employed as catalysts for the Fischer indole synthesis.[3][5][8]

  • Brønsted Acids: Protic acids such as hydrochloric acid (HCl), sulfuric acid (H₂SO₄), polyphosphoric acid (PPA), and p-toluenesulfonic acid (PTSA) are commonly used.[3][8] For 5-methoxy derivatives, milder acids like acetic acid are often sufficient and can help to minimize side reactions.

  • Lewis Acids: Lewis acids such as zinc chloride (ZnCl₂), boron trifluoride (BF₃), iron(III) chloride (FeCl₃), and aluminum chloride (AlCl₃) are also effective catalysts.[3][4][9] ZnCl₂ is a particularly common choice.[7]

The selection of the acid catalyst is a critical decision.[8] Stronger acids can accelerate the reaction but may also promote degradation of the starting materials or the product, especially with the electron-rich 5-methoxyphenylhydrazine.

Catalyst TypeExamplesTypical ConditionsConsiderations for 5-Methoxy Derivatives
Brønsted Acids Acetic Acid, HCl, H₂SO₄, PPA, PTSAOften used as both catalyst and solvent, or in a co-solvent. Temperatures can range from room temperature to reflux.Milder acids like acetic acid are often preferred to avoid potential degradation. PPA can be effective but requires careful temperature control.
Lewis Acids ZnCl₂, BF₃·OEt₂, AlCl₃Typically used in stoichiometric or catalytic amounts in a suitable solvent.Can be very effective, but care must be taken to control the reaction, as they can be very aggressive.
Solvents and Temperature

The choice of solvent is often dictated by the chosen acid catalyst and the solubility of the starting materials. Polar aprotic solvents are frequently used.[7] For Brønsted acids like acetic acid, the acid itself can serve as the solvent. When using Lewis acids, solvents such as ethanol, toluene, or dioxane are common.

The reaction temperature is another critical parameter. While the Fischer indole synthesis often requires elevated temperatures, excessive heat can lead to decomposition.[10] For 5-methoxy derivatives, it is often advisable to start at a lower temperature and gradually increase it while monitoring the reaction progress.

Detailed Experimental Protocol: Synthesis of 5-Methoxy-2-methylindole

This protocol provides a detailed procedure for the synthesis of 5-methoxy-2-methylindole from 4-methoxyphenylhydrazine hydrochloride and acetone, a common and illustrative example.[11]

Experimental_Workflow Start Start Reagents Combine 4-methoxyphenylhydrazine HCl and Acetone in Acetic Acid Start->Reagents Reflux Heat to Reflux (Monitor by TLC) Reagents->Reflux Cool Cool to Room Temperature Reflux->Cool Quench Pour into Ice-Water Cool->Quench Neutralize Neutralize with NaOH (aq) Quench->Neutralize Extract Extract with Ethyl Acetate Neutralize->Extract Dry Dry Organic Layer (Na2SO4) Extract->Dry Concentrate Concentrate in vacuo Dry->Concentrate Purify Purify by Column Chromatography or Recrystallization Concentrate->Purify Product 5-Methoxy-2-methylindole Purify->Product

Caption: A general experimental workflow for the synthesis of 5-methoxy-2-methylindole.

Materials:

  • 4-Methoxyphenylhydrazine hydrochloride

  • Acetone

  • Glacial Acetic Acid

  • Ice

  • Sodium hydroxide (NaOH), aqueous solution

  • Ethyl acetate

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Hexanes and Ethyl acetate for chromatography elution

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine 4-methoxyphenylhydrazine hydrochloride and a molar excess of acetone in glacial acetic acid.

  • Reaction: Heat the mixture to reflux. Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.[4]

  • Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Carefully pour the reaction mixture into a beaker containing ice-water.

  • Neutralization: Slowly neutralize the acidic solution by adding an aqueous solution of sodium hydroxide until the pH is approximately 7-8. This will precipitate the crude product.

  • Extraction: Extract the aqueous mixture with ethyl acetate. Combine the organic layers.

  • Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes or by recrystallization from a suitable solvent system (e.g., ethanol/water).[12]

Expected Outcome:

5-Methoxy-2-methylindole is a colorless to slightly yellow crystalline powder.[12] The purity of the final product should be confirmed by NMR and melting point analysis.

Troubleshooting and Considerations

  • Low Yields: If the yield is low, consider increasing the reaction time or temperature. Alternatively, a stronger acid catalyst may be required. However, be mindful of potential product degradation.

  • Side Reactions: The electron-rich nature of the 5-methoxy-substituted ring can sometimes lead to undesired side reactions, such as polymerization or the formation of isomeric products. Careful control of temperature and the use of a milder acid can help to mitigate these issues. In some cases, abnormal cyclization patterns have been observed with methoxy-substituted phenylhydrazones, leading to unexpected products.[13]

  • Purification Challenges: The polarity of the 5-methoxyindole product may necessitate careful selection of the solvent system for chromatography to achieve good separation from any impurities.

Conclusion

The Fischer indole synthesis is a powerful and versatile tool for the synthesis of 5-methoxyindoles, which are valuable building blocks in medicinal chemistry. A thorough understanding of the reaction mechanism and the influence of the methoxy substituent allows for the rational selection of reaction conditions to achieve high yields and purity. The protocol provided herein serves as a practical starting point for researchers, and the principles discussed will aid in the adaptation of this classic reaction to a wide range of substrates.

References

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Method

Preparation of 5-methoxy-2-methyl-1H-indole-3-carboxylic acid: A Comprehensive Guide for Researchers

This document provides a detailed protocol for the synthesis of 5-methoxy-2-methyl-1H-indole-3-carboxylic acid, a valuable building block in medicinal chemistry and drug discovery. The synthetic strategy is centered arou...

Author: BenchChem Technical Support Team. Date: February 2026

This document provides a detailed protocol for the synthesis of 5-methoxy-2-methyl-1H-indole-3-carboxylic acid, a valuable building block in medicinal chemistry and drug discovery. The synthetic strategy is centered around the robust and well-established Japp-Klingemann reaction, followed by the Fischer indole synthesis. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical details, the rationale behind experimental choices, and comprehensive safety information.

Introduction

Indole-3-carboxylic acid derivatives are a prominent class of heterocyclic compounds widely explored in pharmaceutical research due to their diverse biological activities. The methoxy and methyl substitutions on the indole core, as in 5-methoxy-2-methyl-1H-indole-3-carboxylic acid, can significantly influence the molecule's pharmacological profile. This guide details a reliable and reproducible two-stage synthesis to obtain this target compound with a high degree of purity.

The chosen synthetic pathway commences with the diazotization of p-anisidine, which then undergoes a Japp-Klingemann reaction with ethyl 2-methylacetoacetate to form a key hydrazone intermediate. Subsequent acid-catalyzed cyclization of this intermediate via the Fischer indole synthesis yields the corresponding indole-3-carboxylate ester. The final step involves the hydrolysis of the ester to afford the desired 5-methoxy-2-methyl-1H-indole-3-carboxylic acid.

Mechanistic Rationale and Strategic Considerations

The Japp-Klingemann reaction is a powerful method for the synthesis of arylhydrazones from β-ketoesters and aryldiazonium salts.[1] The reaction proceeds through the initial formation of a diazonium salt from an aniline derivative, in this case, p-anisidine. This electrophilic diazonium salt then couples with the enolate of the β-ketoester, ethyl 2-methylacetoacetate. Subsequent hydrolysis and decarboxylation lead to the formation of the stable arylhydrazone.

This arylhydrazone is the crucial precursor for the Fischer indole synthesis, a classic and versatile method for constructing the indole ring system.[2][3] Under strong acidic conditions, typically with a catalyst like polyphosphoric acid, the hydrazone undergoes a[4][4]-sigmatropic rearrangement, followed by cyclization and elimination of ammonia to form the aromatic indole ring.[1] The choice of a β-ketoester in the Japp-Klingemann step directly installs the necessary carbon framework that ultimately becomes the 2-methyl and 3-carboxylic ester functionalities of the indole product.

The final saponification of the ethyl ester is a standard ester hydrolysis reaction, typically carried out under basic conditions, to yield the target carboxylic acid.[5]

Experimental Workflow Overview

Synthetic Workflow cluster_0 Stage 1: Japp-Klingemann Reaction cluster_1 Stage 2: Fischer Indole Synthesis cluster_2 Stage 3: Hydrolysis p_anisidine p-Anisidine diazonium 4-Methoxybenzenediazonium Chloride p_anisidine->diazonium NaNO₂, HCl 0-5 °C hydrazone Ethyl 2-(2-(4-methoxyphenyl)hydrazono)-3-oxobutanoate diazonium->hydrazone Ethyl 2-methylacetoacetate, NaOH, Ethanol/Water ketoester Ethyl 2-methylacetoacetate indole_ester Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate hydrazone->indole_ester Polyphosphoric Acid Heat final_product 5-methoxy-2-methyl-1H-indole-3-carboxylic acid indole_ester->final_product NaOH, Ethanol/Water Reflux, then HCl

Caption: Synthetic workflow for the preparation of 5-methoxy-2-methyl-1H-indole-3-carboxylic acid.

Materials and Reagents

ReagentCAS NumberMolecular FormulaMolecular Weight ( g/mol )Supplier Recommendation
p-Anisidine104-94-9C₇H₉NO123.15Sigma-Aldrich, 99%
Sodium Nitrite7632-00-0NaNO₂69.00Merck, ACS Reagent
Hydrochloric Acid (conc.)7647-01-0HCl36.46Fisher Scientific, 37%
Ethyl 2-methylacetoacetate609-14-3C₇H₁₂O₃144.17TCI Chemicals, >98%
Sodium Hydroxide1310-73-2NaOH40.00VWR, Pellets
Ethanol (absolute)64-17-5C₂H₅OH46.07Decon Labs, 200 Proof
Polyphosphoric Acid8017-16-1H(n+2)P(n)O(3n+1)VariableSigma-Aldrich, 115% P₂O₅
Diethyl Ether60-29-7C₄H₁₀O74.12Fisher Scientific, ACS Grade
Ethyl Acetate141-78-6C₄H₈O₂88.11VWR, HPLC Grade
Hexanes110-54-3C₆H₁₄86.18VWR, HPLC Grade

Experimental Protocols

Part 1: Synthesis of Ethyl 2-(2-(4-methoxyphenyl)hydrazono)-3-oxobutanoate (Hydrazone Intermediate)

1.1. Preparation of the Diazonium Salt Solution:

  • In a 250 mL three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve 12.3 g (0.1 mol) of p-anisidine in a mixture of 25 mL of concentrated hydrochloric acid and 25 mL of water.

  • Cool the resulting solution to 0-5 °C in an ice-salt bath with vigorous stirring.

  • Prepare a solution of 7.2 g (0.104 mol) of sodium nitrite in 20 mL of water.

  • Add the sodium nitrite solution dropwise to the stirred p-anisidine hydrochloride solution, maintaining the temperature between 0-5 °C . The addition should take approximately 20-30 minutes.

  • After the addition is complete, stir the reaction mixture for an additional 15 minutes at 0-5 °C. The resulting clear solution of 4-methoxybenzenediazonium chloride is used immediately in the next step.

1.2. Japp-Klingemann Coupling:

  • In a separate 1 L beaker, prepare a solution of 14.4 g (0.1 mol) of ethyl 2-methylacetoacetate in 100 mL of ethanol.

  • To this solution, add a pre-chilled solution of 8.0 g (0.2 mol) of sodium hydroxide in 100 mL of water. Stir the mixture in an ice bath.

  • Slowly add the previously prepared cold diazonium salt solution to the stirred solution of the ethyl 2-methylacetoacetate enolate. Maintain the temperature below 10 °C during the addition.

  • A yellow-orange precipitate of the hydrazone will form. Continue stirring the mixture in the ice bath for 1 hour.

  • Collect the precipitated solid by vacuum filtration and wash it thoroughly with cold water until the filtrate is neutral.

  • Dry the crude hydrazone in a vacuum desiccator over anhydrous calcium chloride. The product is typically used in the next step without further purification.

Part 2: Synthesis of Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate

2.1. Fischer Indole Cyclization:

  • Place 150 g of polyphosphoric acid in a 500 mL beaker and heat it to 80-90 °C on a hot plate with magnetic stirring.

  • To the hot polyphosphoric acid, add the dried hydrazone from Part 1 in small portions over 30 minutes, ensuring the temperature does not exceed 100 °C .

  • After the addition is complete, continue to stir the reaction mixture at 90-95 °C for 1 hour. The color of the mixture will darken.

  • Carefully pour the hot reaction mixture onto 500 g of crushed ice with vigorous stirring.

  • The crude indole ester will precipitate as a solid. Allow the mixture to stand for 30 minutes to ensure complete precipitation.

  • Collect the solid by vacuum filtration and wash it with a large volume of water until the washings are neutral.

  • Recrystallize the crude product from ethanol to afford pure ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate as a crystalline solid.

Part 3: Synthesis of 5-methoxy-2-methyl-1H-indole-3-carboxylic acid

3.1. Ester Hydrolysis:

  • In a 250 mL round-bottom flask, dissolve the purified ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate (from Part 2) in 100 mL of ethanol.

  • Add a solution of 10.0 g (0.25 mol) of sodium hydroxide in 25 mL of water.

  • Heat the mixture to reflux with stirring for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

  • Dissolve the residue in 100 mL of water and wash with 50 mL of diethyl ether to remove any unreacted ester.

  • Cool the aqueous layer in an ice bath and acidify to pH 2-3 by the slow addition of concentrated hydrochloric acid.

  • The desired carboxylic acid will precipitate as a solid. Stir the mixture in the ice bath for 30 minutes.

  • Collect the product by vacuum filtration, wash with cold water, and dry in a vacuum oven at 60 °C.

Characterization and Quality Control

The identity and purity of the final product should be confirmed by standard analytical techniques.

ParameterExpected Result
Appearance Off-white to pale yellow solid
Melting Point To be determined experimentally.
¹H NMR Expected signals for aromatic protons, NH proton, methoxy protons, methyl protons, and carboxylic acid proton. The exact chemical shifts should be determined.
¹³C NMR Expected signals for all unique carbon atoms in the molecule.
IR (KBr) Characteristic peaks for N-H stretching, O-H stretching (broad), C=O stretching of the carboxylic acid, and aromatic C-H and C=C stretching.
Mass Spec (ESI) [M+H]⁺ = 206.08118, [M-H]⁻ = 204.06662 (Predicted values)[6]
Purity (HPLC) ≥98%

Troubleshooting

IssuePossible Cause(s)Suggested Solution(s)
Low yield of hydrazone - Incomplete diazotization.- Decomposition of the diazonium salt.- Incorrect pH for coupling.- Ensure the temperature during diazotization is strictly maintained at 0-5 °C.- Use the diazonium salt solution immediately after preparation.- Ensure the coupling reaction is performed under basic conditions.
Low yield of indole ester - Insufficiently acidic conditions for cyclization.- Reaction temperature too low or too high.- Use a sufficient amount of polyphosphoric acid and ensure it is adequately heated before adding the hydrazone.- Carefully control the reaction temperature within the specified range.
Incomplete ester hydrolysis - Insufficient reaction time or amount of base.- Monitor the reaction by TLC until the starting material is consumed.- Use a sufficient excess of sodium hydroxide.
Product is discolored - Presence of impurities from side reactions.- Air oxidation.- Purify the intermediate indole ester by recrystallization before hydrolysis.- The final product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Safety and Hazard Management

All experimental procedures should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

  • p-Anisidine: Toxic by inhalation, in contact with skin, and if swallowed.[7] May cause an allergic skin reaction and is suspected of causing genetic defects and cancer.[8] Handle with extreme care and avoid exposure.

  • Sodium Nitrite: Oxidizing solid.[9][10] Toxic if swallowed.[11][12] Causes serious eye irritation.[11] Keep away from combustible materials.

  • Hydrochloric Acid: Corrosive. Causes severe skin burns and eye damage. May cause respiratory irritation.

  • Ethyl 2-methylacetoacetate: Combustible liquid.[13][14] Handle away from open flames and heat sources.

  • Sodium Hydroxide: Corrosive. Causes severe skin burns and eye damage.

  • Polyphosphoric Acid: Corrosive.[4][15] Causes severe skin burns and eye damage.[16][17][18] Reacts exothermically with water. Add reagents to it slowly and carefully.

Waste Disposal: All chemical waste should be disposed of in accordance with local, state, and federal regulations. Acidic and basic aqueous waste should be neutralized before disposal. Organic waste should be collected in appropriately labeled containers.

References

  • MetaSci Inc. Safety Data Sheet Ethyl 2-methylacetoacetate. [Link]

  • Carl ROTH. Safety Data Sheet: Polyphosphoric Acid. [Link]

  • Chemos GmbH&Co.KG. Safety Data Sheet: sodium nitrite. [Link]

  • Redox. Safety Data Sheet Sodium nitrite, <=33% Solution. [Link]

  • Chemtrade Logistics. Safety Data Sheet Sodium Nitrite, High Purity Special Granular Grade. [Link]

  • ChemSupply Australia. SAFETY DATA SHEET SODIUM NITRATE. [Link]

  • Loba Chemie. p-ANISIDINE FOR SYNTHESIS. [Link]

  • Penta chemicals. Sodium nitrite. [Link]

  • Stark Pavement Corp. Polyphosphoric Acid 105-115. [Link]

  • NJ.gov. p-ANISIDINE HAZARD SUMMARY. [Link]

  • CDC. NIOSH Pocket Guide to Chemical Hazards - p-Anisidine. [Link]

  • Wikipedia. Japp–Klingemann reaction. [Link]

  • PMC. Discovery of a New Polymorph of 5-Methoxy-1H-Indole-2-Carboxylic Acid: Characterization by X-ray Diffraction, Infrared Spectroscopy, and DFT Calculations. [Link]

  • PubChem. 5-methoxy-2-methyl-1h-indole-3-carboxylic acid. [Link]

  • chemeurope.com. Japp-Klingemann reaction. [Link]

  • MDPI. Discovery of a New Polymorph of 5-Methoxy-1H-Indole-2-Carboxylic Acid: Characterization by X-ray Diffraction, Infrared Spectroscopy, and DFT Calculations. [Link]

  • Asian Journal of Organic & Medicinal Chemistry. Synthesis, Characterization and in vitro Studies of Some Ethyl 2-Carboxylate-5-monosubstitued 1H-indole Derivatives as Potential GSK-3b Inhibitors. [Link]

  • ResearchGate. ChemInform Abstract: Process Development of 5-Methoxy-1H-indole-2-carboxylic Acid from Ethyl 2-Methylmalonate. [Link]

  • synthesis of 5-substituted indole derivatives, part ii.1. [Link]

  • Chem. zvesti. Cyclization reactions of hydrazones. VII. Synthesis of some 2-aryl-3-oxo-253-dihydro-5ff-l?254. [Link]

  • PMC. EOP, a Newly Synthesized Ethyl Pyruvate Derivative, Attenuates the Production of Inflammatory Mediators via p38, ERK and NF-κB Pathways in Lipopolysaccharide-Activated BV-2 Microglial Cells. [Link]

  • Organic Syntheses Procedure. Indole-2-carboxylic acid, ethyl ester. [Link]

  • Google Patents. WO2014108919A2 - NOVEL INTERMEDIATE AND POLYMORPHS OF 1-(4-METHOXYPHENYL)-7-OXO-6-[4-(2-OXOPIPERIDIN-1-YL)PHENYL]-4,5,6,7-TETRAHYDRO-1H-PYRAZOLO[3,4-c] PYRIDINE-3-CARBOXAMIDE AND PROCESS THEREOF.
  • ACS Publications. Base-Mediated Nitrophenyl Reductive Cyclization for the Synthesis of Hexahydro-2,6-methano-1-benzazocines. [Link]

  • Royal Society of Chemistry. Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. [Link]

  • ResearchGate. A Novel Synthetic Route of (Z)-Ethyl 2-chloro-2-(2-(4-methoxyphenyl)hydrazono)acetate: A Key Intermediate of Apixaban. [Link]

  • Synthesis, Reactivity and Biological Properties of Methoxy-Activated Indoles. [Link]

  • Chemguide. hydrolysis of esters. [Link]

  • PubMed. The biochemical basis for the anti-inflammatory and cytoprotective actions of ethyl pyruvate and related compounds. [Link]

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Nenitzescu Synthesis for 5-Methoxyindole Esters

Introduction for the Modern Researcher The 5-hydroxyindole scaffold is a privileged structure in medicinal chemistry, forming the core of vital molecules from the neurotransmitter serotonin to the anti-inflammatory drug...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction for the Modern Researcher

The 5-hydroxyindole scaffold is a privileged structure in medicinal chemistry, forming the core of vital molecules from the neurotransmitter serotonin to the anti-inflammatory drug indomethacin.[1][2][3][4] The Nenitzescu indole synthesis, first reported in 1929, provides a direct and elegant route to these valuable compounds from simple benzoquinones and β-aminocrotonic esters.[1][5][6][7] However, researchers frequently encounter challenges with this reaction, most notably low yields and the formation of persistent, difficult-to-separate byproducts.[1][8][9]

This technical guide moves beyond simple procedural outlines. It is designed as a dedicated support resource for scientists and drug development professionals aiming to master this synthesis. Here, we dissect the common failure points in the synthesis of 5-hydroxyindole precursors for 5-methoxy esters and provide field-proven, evidence-based strategies to enhance yield, improve selectivity, and streamline your workflow.

Troubleshooting Guide: From Low Yields to High Purity

This section addresses the most common and frustrating issues encountered during the Nenitzescu synthesis in a direct question-and-answer format.

Question: My reaction yield is consistently low (<30%). What are the most likely causes?

Answer: Persistently low yields in the Nenitzescu synthesis are a known challenge and can almost always be traced back to two primary issues: competitive side reactions and reactant degradation.[1][8]

  • Side Product Formation: The reaction is notoriously divergent, meaning multiple mechanistic pathways are active simultaneously.[10] The most common competing reaction is the formation of 5-hydroxybenzofurans, which can often become the major product under suboptimal conditions.[11][12] Other reported side products include 6-hydroxyindoles (the "anti-Nenitzescu" product), O-acylated 4,5-dihydroxyindoles, and even complex pyrroloindoles.[8][10][11]

  • Benzoquinone Polymerization: The 1,4-benzoquinone starting material is susceptible to oxidation and polymerization, especially in the presence of impurities or under excessive heat.[8] This effectively removes it from the reaction, directly reducing the potential yield.

The first step in troubleshooting is always to analyze your crude reaction mixture by LC-MS or ¹H NMR to identify the major species present. Knowing what is being formed instead of your desired product is critical for selecting the correct optimization strategy.

G cluster_input Problem Identification cluster_analysis Root Cause Analysis cluster_causes Potential Causes & Solutions LowYield Low Yield (<30%) Analysis Analyze Crude Mixture (LC-MS, NMR) LowYield->Analysis SideProducts Dominant Side Products? (e.g., Benzofurans) Analysis->SideProducts Stalled Incomplete Conversion? (Starting Material Remains) Analysis->Stalled Solvent Optimize Solvent & Catalyst System SideProducts->Solvent YES Stoichiometry Adjust Reactant Stoichiometry SideProducts->Stoichiometry YES Stalled->Solvent YES Conditions Check Reactant Quality & Reaction Time/Temp Stalled->Conditions YES

Caption: A flowchart for troubleshooting low yields.

Question: My main byproduct is a 5-hydroxybenzofuran. How can I suppress this and favor indole formation?

Answer: This is the most classic selectivity problem in the Nenitzescu synthesis. The formation of the benzofuran versus the indole is highly dependent on the catalyst and solvent system, which influences the stability of key intermediates.[11][12]

  • Causality—The Role of the Catalyst: The choice of Lewis or Brønsted acid is critical. Acids like CuCl₂, FeCl₃, and trifluoroacetic acid (TFA) have been shown to preferentially catalyze the reaction pathway leading to benzofurans.[11][13] In contrast, zinc halides—specifically Zinc Chloride (ZnCl₂) or Zinc Iodide (ZnI₂) —are highly effective at promoting the desired cyclization to the 5-hydroxyindole.[9][11][14][15] The zinc ion is believed to activate the enamine component through complexation, steering the reaction toward the indole pathway.[1][15]

  • Actionable Strategy—Switch Your System: If you are observing significant benzofuran formation, the most impactful change you can make is to switch to a zinc-based Lewis acid catalyst.

  • Causality—The Solvent Effect: The reaction performs best in highly polar solvents.[1] Critically, nitromethane has been identified as a superior solvent for favoring indole formation, especially when used in combination with a zinc halide catalyst.[9][11][14][16][17] Acetic acid is also a viable option.[9][14] Solvents like acetone, 1,2-dichloroethane, and chloroform are often less effective and can lead to lower yields or favor side reactions.[8][11]

Question: My reaction stalls and does not proceed to completion, even after extended time. What should I investigate?

Answer: A stalled reaction typically points to issues with reactant stability or catalyst activity.

  • Reactant Quality: 1,4-benzoquinone is not indefinitely stable and can degrade upon storage. It is crucial to use a fresh, high-quality source. If your bottle is old or has changed color, this could be the source of the problem.

  • Catalyst Deactivation: If using a Lewis acid like ZnCl₂, ensure it is anhydrous. Moisture can deactivate the catalyst, halting the reaction.

  • Reaction Time & Monitoring: Do not rely on a fixed reaction time from a published procedure. The optimal time can vary. It is essential to monitor the reaction's progress by Thin-Layer Chromatography (TLC) to determine when maximum conversion of the limiting reagent has occurred.[11][13]

Frequently Asked Questions (FAQs)

Q1: What is the optimal stoichiometry for the benzoquinone and enamine reactants?

For laboratory-scale reactions, a slight excess of the enamine is often beneficial. For larger-scale syntheses, a 1:1.2 to 1:1.6 molar ratio of benzoquinone to the enamine (e.g., ethyl 3-aminocrotonate) is recommended.[1][13] Using the enamine in 20-60% excess helps to suppress the self-polymerization of the benzoquinone, which is a key side reaction that lowers yield.[1][13]

Q2: The topic is 5-methoxy esters, but the Nenitzescu reaction yields a 5-hydroxyindole. How is the methoxy group introduced?

This is a critical point of experimental design. The Nenitzescu synthesis is the foundational step to create the core 5-hydroxyindole ester. The final 5-methoxy target is achieved in a subsequent, separate chemical step. The most common and reliable method is a Williamson ether synthesis , where the phenolic 5-hydroxy group is deprotonated with a mild base (like K₂CO₃) and then alkylated with a methylating agent (like dimethyl sulfate or methyl iodide). This two-step sequence is generally more efficient and higher-yielding than attempting a direct Nenitzescu reaction with a methoxy-substituted benzoquinone.

Q3: What is the generally accepted reaction mechanism?

The mechanism proceeds through several key stages: 1) A nucleophilic Michael addition of the enamine to the benzoquinone, 2) oxidation of the resulting hydroquinone intermediate, and 3) a final intramolecular cyclization followed by dehydration to form the aromatic indole ring.[1][2][4]

G Reactants 1,4-Benzoquinone + β-Aminocrotonate MichaelAdduct Michael Adduct (Hydroquinone) Reactants->MichaelAdduct Michael Addition QuinoneIntermediate Quinone Intermediate MichaelAdduct->QuinoneIntermediate Oxidation Cyclized Cyclized Hemiaminal QuinoneIntermediate->Cyclized Nucleophilic Attack Product 5-Hydroxyindole Cyclized->Product Dehydration

Caption: The reaction mechanism of the Nenitzescu indole synthesis.

Optimized Experimental Protocols

The following protocols are designed to maximize the yield and purity of the target indole by incorporating the troubleshooting insights discussed above.

Part A: Synthesis of Ethyl 5-hydroxy-2-methyl-1H-indole-3-carboxylate

This protocol prioritizes indole formation over the competing benzofuran pathway.

  • Vessel Preparation: To a flame-dried 250 mL round-bottom flask under an inert atmosphere (Nitrogen or Argon), add anhydrous nitromethane (100 mL).

  • Catalyst & Reactant Addition: Add anhydrous Zinc Chloride (ZnCl₂) (0.5 equivalents) to the solvent. Stir until fully dissolved. Add 1,4-benzoquinone (1.0 equivalent, e.g., 10.0 mmol, 1.08 g), ensuring it is fresh and finely ground.

  • Enamine Addition: In a separate flask, prepare a solution of ethyl 3-aminocrotonate (1.3 equivalents, e.g., 13.0 mmol, 1.68 g) in anhydrous nitromethane (20 mL). Add this solution dropwise to the stirred benzoquinone mixture over 30 minutes. Use an ice/water bath to maintain the internal reaction temperature below 30°C.

  • Reaction: After the addition is complete, remove the cooling bath and allow the mixture to stir at room temperature. Monitor the reaction progress via TLC (e.g., using a 3:1 Hexane:Ethyl Acetate eluent). The reaction is typically complete within 18-24 hours.

  • Workup & Purification:

    • Once complete, pour the reaction mixture into a separatory funnel containing 200 mL of ethyl acetate and wash with 1M HCl (2 x 100 mL), followed by saturated sodium bicarbonate solution (1 x 100 mL), and finally brine (1 x 100 mL).

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

    • The crude solid can be purified by flash column chromatography on silica gel or by recrystallization from a suitable solvent system like ethanol/water to yield the pure 5-hydroxyindole ester.

Part B: O-Methylation to Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate

This is a standard procedure for converting the phenolic product from Part A to the final target compound.

  • Setup: In a 250 mL round-bottom flask, dissolve the 5-hydroxyindole ester from Part A (1.0 equivalent) in acetone (100 mL).

  • Base Addition: Add anhydrous potassium carbonate (K₂CO₃) (3.0 equivalents). The mixture will be a suspension.

  • Alkylation: Add dimethyl sulfate (DMS) (1.2 equivalents) dropwise to the stirred suspension. Caution: Dimethyl sulfate is toxic and should be handled with extreme care in a fume hood.

  • Reaction: Heat the mixture to reflux and stir for 4-6 hours, monitoring by TLC until the starting material is consumed.

  • Workup & Purification:

    • Cool the reaction to room temperature and filter off the potassium carbonate.

    • Concentrate the filtrate under reduced pressure.

    • Dissolve the residue in ethyl acetate (150 mL) and wash with water (2 x 75 mL) and brine (1 x 75 mL).

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude 5-methoxyindole ester, which can be further purified by recrystallization or chromatography.

G Start Benzoquinone + Enamine Nenitzescu Nenitzescu Synthesis (ZnCl₂, Nitromethane) Start->Nenitzescu Hydroxy 5-Hydroxyindole Ester Nenitzescu->Hydroxy Methylation O-Methylation (K₂CO₃, DMS) Hydroxy->Methylation Methoxy 5-Methoxyindole Ester (Final Product) Methylation->Methoxy

Caption: High-level experimental workflow.

Summary of Key Parameter Effects

For rapid reference, this table summarizes how common variables influence the outcome of the Nenitzescu synthesis.

ParameterCondition / ReagentExpected Effect on Indole YieldSelectivity (Indole vs. Benzofuran)References
Catalyst ZnCl₂, ZnI₂ Strongly Positive High for Indole [9][11][14][15]
FeCl₃, CuCl₂, BiCl₃Variable / NegativeFavors Benzofuran[11][13]
Trifluoroacetic Acid (TFA)Variable / NegativeFavors Benzofuran[11][13]
None (Uncatalyzed)Generally LowerVariable, often poor[1][13]
Solvent Nitromethane Strongly Positive High for Indole [11][16][17]
Acetic AcidPositiveGood for Indole[9][14]
AcetoneNegativePoor[8][11]
Dichloromethane (DCM)VariableModerate to Poor[11][15]
Temperature Room TemperatureGenerally Optimal Good[1][13]
Moderate Heat (40-60°C)May increase rate, but can promote side reactionsCan Decrease[11][16]
Low TemperatureCan slow reaction; may favor 6-hydroxyindole formationMay shift regioselectivity[10][11]
Stoichiometry 1.2-1.6x Excess Enamine Positive Improves by preventing quinone polymerization[1][13]
Excess BenzoquinoneNegativePoor[13]

References

  • Technical Support Center: Troubleshooting the Nenitzescu Indole Synthesis of Mecarbin
  • Optimizing reaction conditions for Nenitzescu synthesis of 5-hydroxyindoles - Benchchem.
  • Atroposelective Nenitzescu Indole Synthesis - RWTH Public
  • Nenitzescu indole synthesis - Wikipedia.
  • Nenitzescu Indole Synthesis - Cambridge University Press.
  • Nenitzescu Indole Synthesis - SynArchive.
  • Effects of Catalysts, Solvents, and Temperature on Nenitzescu Reaction - Bentham Science.
  • Effects of Catalysts, Solvents, and Temper
  • Troubleshooting unexpected side products in indole synthesis - Benchchem.
  • Exploration of the Divergent Outcomes for the Nenitzescu Reaction of Piperazinone Enaminoesters - Lirias.
  • Exploration of the Divergent Outcomes for the Nenitzescu Reaction of Piperazinone Enaminoesters - MDPI.
  • Recent advances in the Nenitzescu indole synthesis (1990–2019)
  • The role of a Lewis acid in the Nenitzescu indole synthesis | Request PDF - ResearchG
  • 1929-2019 Unexpected Formation of a Pyrrole-Azepine Hybrid in the Nenitzescu Indole Synthesis - REVISTA DE CHIMIE.
  • The Synthesis of 5-Hydroxyindoles by the Nenitzescu Reaction - Organic Reactions.
  • Technical Support Center: Refining the Nenitzescu Synthesis of 5-Hydroxyindoles - Benchchem.
  • (PDF)
  • The Nenitzescu Reaction: A Technical Guide to the Synthesis of 5-Hydroxyindoles - Benchchem.

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Optimization

Technical Support Center: Purification of Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate from Red Oil

This technical guide provides in-depth troubleshooting advice and detailed protocols for researchers, scientists, and drug development professionals encountering a common challenge in indole synthesis: the purification o...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides in-depth troubleshooting advice and detailed protocols for researchers, scientists, and drug development professionals encountering a common challenge in indole synthesis: the purification of ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate from a persistent red oil. This guide is structured to offer not just procedural steps, but also the underlying chemical principles to empower you to solve this and similar purification challenges.

Introduction: The "Red Oil" Problem in Indole Synthesis

The formation of a red or reddish-brown oil during the synthesis of ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate, typically via a Japp-Klingemann reaction followed by Fischer indole cyclization, is a frequent obstacle. This coloration is indicative of impurities that can hinder crystallization and compromise the purity of the final product. The primary culprits are often oxidation products and side-reaction contaminants. Indoles, particularly electron-rich derivatives like the 5-methoxy substituted compound, are susceptible to oxidation, which can lead to the formation of colored oligomers or polymeric material.[1] Additionally, incomplete reaction or side reactions during the acidic cyclization step of the Fischer synthesis can contribute to the complex mixture of impurities.[2]

This guide will walk you through a systematic approach to diagnose the potential sources of these impurities and provide robust methods for their removal, ensuring you obtain your target compound in high purity.

Troubleshooting Guide & FAQs

Here we address common questions and issues encountered during the purification of ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate.

Q1: What is the likely composition of the red oil I'm observing?

A1: The red oil is likely a complex mixture. The primary components are your desired product, ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate, along with several types of impurities:

  • Oxidation Products: Indoles can oxidize in the presence of air and light, forming highly colored species. The electron-donating methoxy group at the 5-position makes your target compound particularly susceptible to this.[1]

  • Incomplete Reaction Intermediates: If the Fischer indole synthesis has not gone to completion, you may have residual phenylhydrazone intermediates from the Japp-Klingemann reaction.[3]

  • Side-Reaction Products: The acidic conditions of the Fischer indole synthesis can sometimes lead to side reactions, such as the formation of regioisomers or other unexpected products, which may be colored.[4]

  • Residual Acid: Traces of the acid catalyst used in the cyclization step can also contribute to coloration and prevent crystallization.

Q2: My crude product is a sticky red oil and won't crystallize. What should I do first?

A2: Before attempting a complex purification, it's crucial to ensure all residual acid from the reaction workup is removed. A simple liquid-liquid extraction can often be very effective. Dissolve your crude oil in a suitable organic solvent like ethyl acetate. Wash the organic layer sequentially with a saturated sodium bicarbonate solution (to neutralize the acid) and then with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure. This simple step can sometimes be enough to induce crystallization upon solvent removal.

Q3: I've tried a simple acid wash, but the oil persists. What's the next step?

A3: If an acid wash is insufficient, column chromatography is the most effective method for separating the target compound from a complex mixture of impurities.[5] A detailed protocol is provided in the next section. The key to successful column chromatography is choosing the right solvent system, which should be determined by thin-layer chromatography (TLC) beforehand.

Q4: How do I choose the best solvent system for column chromatography?

A4: Use TLC to screen for an optimal solvent system. A good starting point for many indole esters is a mixture of hexane and ethyl acetate. Your goal is to find a solvent ratio that gives your target compound an Rf value of approximately 0.25-0.35. This will ensure good separation from both more polar and less polar impurities. The colored impurities will likely be more polar and have a lower Rf value, sticking to the baseline.

Q5: I see streaking of the red color on my TLC plate and column. What does this mean and how can I fix it?

A5: Streaking is often a sign of acidic impurities interacting strongly with the silica gel. To mitigate this, you can add a small amount of a basic modifier, like triethylamine (typically 0.1-1% by volume), to your chromatography eluent. This will neutralize the acidic sites on the silica gel and improve the shape of your product's elution band.

Q6: Can I use recrystallization instead of column chromatography?

A6: Recrystallization is a powerful purification technique, but it is most effective when your desired compound is the major component and the impurities are present in smaller amounts. If your crude product is a dark red oil, it's likely that the impurity level is too high for effective recrystallization initially. It is often best to first perform column chromatography to remove the bulk of the colored impurities and then recrystallize the resulting off-white or pale-yellow solid to achieve high purity. A common and effective technique during recrystallization to remove residual color is the addition of activated charcoal.[2]

Detailed Purification Protocols

Protocol 1: Purification by Column Chromatography

This protocol is the recommended first-line approach for purifying ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate from a red oil.

StepProcedureRationale
1. TLC Analysis Develop a TLC of your crude red oil using varying ratios of hexane and ethyl acetate (e.g., 9:1, 4:1, 7:3). Add 0.5% triethylamine to the solvent mixture if streaking is observed.To determine the optimal eluent for separation. The goal is an Rf of 0.25-0.35 for the product spot.
2. Column Packing Prepare a slurry of silica gel in 100% hexane and pour it into your chromatography column. Allow the silica to settle into a uniform bed, ensuring no air bubbles are trapped.A well-packed column is essential for good separation.
3. Sample Loading Dissolve your crude red oil in a minimal amount of dichloromethane or your chromatography eluent. In a separate flask, add a small amount of silica gel and your dissolved sample. Evaporate the solvent to create a dry powder of your crude product adsorbed onto the silica.Dry loading prevents the sample from being introduced in a large volume of strong solvent, which would lead to poor separation.
4. Elution Carefully add the dry-loaded sample to the top of the column. Begin eluting with 100% hexane, then gradually increase the polarity by adding more ethyl acetate according to your TLC analysis.Gradient elution allows for the separation of compounds with a wide range of polarities.
5. Fraction Collection Collect fractions and monitor them by TLC.This allows you to identify which fractions contain your pure product.
6. Product Isolation Combine the pure fractions and remove the solvent using a rotary evaporator.To obtain the purified product.
Protocol 2: Recrystallization with Activated Charcoal

This protocol is ideal for a final purification step after column chromatography or if the initial crude product is a solid with significant coloration.

StepProcedureRationale
1. Dissolution Place the impure solid in a flask and add a minimal amount of a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture of hexane and ethyl acetate) to dissolve it at an elevated temperature.The goal is to create a saturated solution at the boiling point of the solvent.
2. Decolorization Add a small amount of activated charcoal (approximately 1-2% of the solute's weight) to the hot solution.Activated charcoal has a high surface area and adsorbs colored impurities.
3. Hot Filtration Perform a hot filtration to remove the activated charcoal. This should be done quickly to prevent the desired compound from crystallizing prematurely.To separate the charcoal and adsorbed impurities from the solution containing the product.
4. Crystallization Allow the hot, clear filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.Slow cooling promotes the formation of larger, purer crystals.
5. Isolation Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.To isolate the pure crystals and wash away any remaining soluble impurities.
6. Drying Dry the crystals under vacuum.To remove residual solvent.

Visualizing the Purification Workflow

The following diagram illustrates the decision-making process and workflow for purifying your target compound.

Purification_Workflow start Crude Red Oil acid_wash Acid-Base Workup (Wash with NaHCO3) start->acid_wash check_solid Is the product a solid? acid_wash->check_solid column_chrom Column Chromatography (Silica Gel, Hexane/EtOAc) check_solid->column_chrom No (still an oil) recrystallize Recrystallization (with Activated Charcoal) check_solid->recrystallize Yes column_chrom->recrystallize pure_product Pure Ethyl 5-methoxy-2-methyl- 1H-indole-3-carboxylate recrystallize->pure_product Japp_Klingemann_Fischer cluster_0 Japp-Klingemann Reaction cluster_1 Fischer Indole Synthesis p_anisidine p-Anisidine diazonium Diazonium Salt p_anisidine->diazonium NaNO2, HCl hydrazone Hydrazone Intermediate diazonium->hydrazone keto_ester Ethyl 2-methylacetoacetate keto_ester->hydrazone Base indole_product Ethyl 5-methoxy-2-methyl- 1H-indole-3-carboxylate (Desired Product) hydrazone->indole_product Acid catalyst (e.g., H2SO4), heat side_product Oxidized/Polymeric Impurities (Red Oil) indole_product->side_product Air, Light, Acid

Caption: A simplified reaction scheme showing the formation of the desired indole and potential impurity pathways.

Summary of Key Purification Parameters

ParameterRecommendationRationale
Initial Workup Wash with saturated NaHCO₃ solution.Neutralizes residual acid catalyst which can promote impurity formation.
Primary Purification Column chromatography on silica gel.Highly effective for separating the target compound from a complex mixture of colored impurities. [5]
Chromatography Eluent Hexane/Ethyl Acetate gradient.Provides good separation for indole esters. The optimal ratio should be determined by TLC.
Eluent Modifier 0.1-1% Triethylamine (if needed).Reduces streaking of basic compounds on acidic silica gel.
Final Purification Recrystallization with activated charcoal.Removes trace impurities and residual color to yield a high-purity crystalline product. [2]

References

  • VIBZZLAB. (2023, December 17). 1,2,3,4 tetrahydrcarbazole synthesis ( Fischer indole synthesis ) [Video]. YouTube. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 82073, 1H-Indole-3-carboxylic acid, 5-hydroxy-2-methyl-, ethyl ester. Retrieved from [Link]

  • Various Authors. (2016, September 20). What are the special considerations for the Japp-Klingemann reaction? ResearchGate. [Link]

  • Various Authors. (2017, December 18). What do common indole impurities look like? ResearchGate. [Link]

  • Wikipedia. (n.d.). Japp–Klingemann reaction. Retrieved from [Link]

  • Mol-Instincts. (n.d.). Compound ethyl 5-methoxy-2-methyl-1-(2-methylpropyl)-1H-indole-3-carboxylate. Retrieved from [Link]

  • Journal of the Chemical Society B: Physical Organic. (n.d.). Fischer indole synthesis on unsymmetrical ketones. The effect of the acid catalyst. RSC Publishing. [Link]

Sources

Troubleshooting

Technical Support Center: Minimizing Side Products in the Coupling of Ethyl Acetoacetate and p-Anisidine

Welcome to the technical support center for the synthesis of ethyl (2E)-3-((4-methoxyphenyl)amino)but-2-enoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the commo...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of ethyl (2E)-3-((4-methoxyphenyl)amino)but-2-enoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the coupling reaction between ethyl acetoacetate and p-anisidine. Here, we provide in-depth troubleshooting advice, frequently asked questions, and validated protocols to help you minimize side product formation and maximize the yield and purity of your target enaminone.

Troubleshooting Guide: A Problem-Solution Approach

This section addresses specific issues you might encounter during your experiments in a direct question-and-answer format.

Q1: My final product is a dark, oily substance instead of the expected crystalline solid. What went wrong?

A1: The appearance of a dark, oily product often points to the decomposition of p-anisidine or the formation of polymeric side products. p-Anisidine is susceptible to air oxidation, which can lead to discoloration.[1] Additionally, elevated temperatures can promote side reactions.

Possible Causes & Solutions:

  • Oxidation of p-Anisidine: Your starting material may have degraded. It is advisable to use freshly purified p-anisidine. Purification can be achieved by distillation under reduced pressure to obtain a colorless solid.[1]

  • Reaction Temperature Too High: Excessive heat can lead to the formation of complex mixtures and unidentified byproducts.[2] Maintain a controlled temperature throughout the reaction. For this specific coupling, a gentle reflux in a suitable solvent is often sufficient.

  • Presence of Impurities: Ensure the purity of your ethyl acetoacetate and solvent. Trace impurities in ethyl acetate, for example, can include methanol, which could potentially participate in side reactions.[3]

Q2: The yield of my desired product is consistently low. How can I improve it?

A2: Low yields are a common issue and can stem from several factors, including incomplete reaction, product decomposition, or competing side reactions. The reaction to form the enamine is an equilibrium process, so driving it towards the product is key.[4][5]

Possible Causes & Solutions:

  • Inefficient Water Removal: The condensation reaction produces water as a byproduct.[6] Failure to remove this water will shift the equilibrium back towards the starting materials.

    • Solution: Use a Dean-Stark apparatus during the reaction to azeotropically remove water. Alternatively, adding a desiccant like molecular sieves can be effective.[4]

  • Suboptimal pH: The rate of enamine formation is pH-dependent. While often performed without a catalyst, mild acid catalysis can accelerate the reaction.[4][7]

    • Solution: Add a catalytic amount of a mild acid like p-toluenesulfonic acid (p-TSA) or acetic acid.[7][8] Be cautious, as strong acid can lead to hydrolysis of the enamine product.[4][5]

  • Reaction Time: The reaction may not have reached completion.

    • Solution: Monitor the reaction progress using an appropriate analytical technique such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the optimal reaction time.

Q3: My NMR spectrum shows an unexpected singlet at ~2.5 ppm and a complex multiplet in the aromatic region. What are these impurities?

A3: These signals could indicate the presence of the self-condensation product of ethyl acetoacetate (dehydroacetic acid and its derivatives) and the formation of a bis-adduct.

Possible Causes & Solutions:

  • Self-Condensation of Ethyl Acetoacetate: In the presence of a base or at elevated temperatures, ethyl acetoacetate can undergo self-condensation.

    • Solution: Control the reaction temperature carefully and avoid strong bases if possible. If a base is required, use a mild, non-nucleophilic base.

  • Formation of a Bis-Adduct: It's possible for a second molecule of ethyl acetoacetate to react with the initial product, though this is less common under standard conditions.

    • Solution: Use a stoichiometric amount of p-anisidine or a slight excess to ensure the complete consumption of ethyl acetoacetate.

Q4: I've isolated a side product with a higher molecular weight than my target compound, and it seems to have incorporated a second molecule of p-anisidine. What is it?

A4: This is likely the corresponding anilide, β-(p-methoxyanilino)croton-p-methoxyanilide, formed by the reaction of the initially formed enamino ester with another molecule of p-anisidine, especially at higher temperatures.[9]

Possible Causes & Solutions:

  • High Reaction Temperature: This side reaction is favored at temperatures above what is necessary for the initial condensation.

    • Solution: Conduct the reaction at the lowest effective temperature. Monitor the reaction progress closely and stop the heating once the starting materials are consumed.

  • Prolonged Reaction Time: Leaving the reaction to proceed for an extended period, even at a moderate temperature, can lead to the formation of this anilide.

    • Solution: Determine the optimal reaction time through careful monitoring to avoid over-reaction.

Q5: My reaction mixture developed a reddish-orange color, and I've isolated a product containing a nitrogen-nitrogen double bond. What could this be?

A5: This suggests the possibility of a Japp-Klingemann reaction, which occurs between a β-keto ester and an aryl diazonium salt.[10] The diazonium salt could form in situ if there are nitrite impurities in your reagents or atmosphere under acidic conditions.

Possible Causes & Solutions:

  • Nitrite Impurities: The presence of nitrites can lead to the diazotization of p-anisidine, forming a diazonium salt.

    • Solution: Use high-purity reagents and ensure your reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent the formation of nitrogen oxides that could lead to diazotization.

  • Contamination: Ensure all glassware is scrupulously clean and free of any residual oxidizing agents or nitrite-containing compounds.

Frequently Asked Questions (FAQs)

Q: What is the optimal solvent for this reaction? A: Solvents that form an azeotrope with water, such as toluene or benzene, are ideal when using a Dean-Stark trap for water removal.[7] Ethanol can also be used, but water removal is less straightforward. Solvent-free conditions with microwave irradiation have also been reported for similar reactions.[11]

Q: How can I effectively monitor the progress of the reaction? A: Thin Layer Chromatography (TLC) is a simple and effective method. Use a suitable solvent system (e.g., a mixture of ethyl acetate and hexane) to separate the starting materials from the product. The product, being more polar than the starting materials, will have a lower Rf value. For more quantitative analysis, HPLC or GC-MS can be employed. Real-time monitoring using techniques like extractive electrospray ionization mass spectrometry (EESI-MS) has also been used for similar reactions.[12]

Q: What is the best way to purify the final product? A: Recrystallization is the most common and effective method for purifying the solid product. Suitable solvents for recrystallization include ethanol, methanol, or a mixture of ethanol and water.[1] If the product is an oil or if recrystallization is ineffective, column chromatography on silica gel may be necessary.

Q: Is the product stable? How should it be stored? A: Enaminones are generally stable compounds. However, they can be susceptible to hydrolysis back to the starting materials in the presence of strong aqueous acid.[5] It is best to store the purified product in a cool, dry, and dark place.

Reaction Mechanisms and Side Reactions

Main Reaction Pathway

The desired reaction is the condensation of the primary amine (p-anisidine) with the ketone of the β-keto ester (ethyl acetoacetate) to form an enaminone. The reaction proceeds through a carbinolamine intermediate, followed by dehydration.

Main Reaction Ethyl Acetoacetate Ethyl Acetoacetate Carbinolamine Carbinolamine Intermediate Ethyl Acetoacetate->Carbinolamine + p-Anisidine p-Anisidine p-Anisidine Product Ethyl (2E)-3-((4-methoxyphenyl)amino)but-2-enoate Carbinolamine->Product - H2O

Caption: Main reaction pathway for enaminone synthesis.

Common Side Reaction Pathways

Understanding potential side reactions is crucial for troubleshooting and optimization.

Side Reactions cluster_main Main Reactants cluster_products Potential Products EAA Ethyl Acetoacetate (EAA) Desired Desired Enaminone EAA->Desired + p-Anisidine - H2O SelfCondensation EAA Self-Condensation Product EAA->SelfCondensation + EAA (Base/Heat) JappKlingemann Japp-Klingemann Product EAA->JappKlingemann + Diazonium Salt Anisidine p-Anisidine Anisidine->Desired Anisidine->JappKlingemann + HNO2 (impurity) -> Diazonium Salt Anilide Anilide Side Product Desired->Anilide + p-Anisidine - EtOH (High Temp)

Caption: Overview of main and side reaction pathways.

Optimized Experimental Protocol

This protocol is designed to maximize the yield of the desired product while minimizing side reactions.

Materials:

  • Ethyl acetoacetate

  • p-Anisidine (freshly distilled)

  • Toluene (anhydrous)

  • p-Toluenesulfonic acid (p-TSA) (catalytic amount)

Equipment:

  • Round-bottom flask

  • Dean-Stark apparatus

  • Condenser

  • Heating mantle with magnetic stirrer

  • Inert atmosphere setup (e.g., nitrogen balloon)

Procedure:

  • Setup: Assemble the reaction apparatus (round-bottom flask, Dean-Stark trap, and condenser) under an inert atmosphere.

  • Reagent Addition: To the round-bottom flask, add ethyl acetoacetate (1.0 eq.), p-anisidine (1.05 eq.), and toluene.

  • Catalyst Addition: Add a catalytic amount of p-TSA (approx. 0.01 eq.).

  • Reaction: Heat the mixture to reflux. The toluene-water azeotrope will begin to collect in the Dean-Stark trap.

  • Monitoring: Monitor the reaction progress by TLC until the starting materials are consumed.

  • Workup:

    • Cool the reaction mixture to room temperature.

    • Remove the toluene under reduced pressure.

    • The crude product can then be purified by recrystallization from ethanol.

  • Purification:

    • Dissolve the crude product in a minimal amount of hot ethanol.

    • Allow the solution to cool slowly to room temperature, then place it in an ice bath to complete crystallization.

    • Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven.

Summary of Optimized Reaction Conditions

ParameterRecommended ConditionRationale
Solvent TolueneForms an azeotrope with water for efficient removal.[7]
Catalyst p-Toluenesulfonic acid (catalytic)Accelerates the rate-determining dehydration step.[4][7]
Temperature Reflux (Toluene)Sufficient to drive the reaction without promoting side product formation.
Water Removal Dean-Stark ApparatusDrives the equilibrium towards the product.[4]
Atmosphere Inert (Nitrogen or Argon)Prevents oxidation of p-anisidine and potential Japp-Klingemann side reactions.

References

  • Dyke, S. F. The Chemistry of Enamines. Cambridge University Press.
  • Master Organic Chemistry. (2025, April 16). Enamines – formation, properties, reactions, and mechanisms.
  • Making Molecules. (2024, September 2). Enamines.
  • Khan Academy. (2019, January 17). Synthesis of enamines from secondary amines and carbonyl compounds.
  • Chemistry Steps.
  • PubChem. Ethyl (2E)-3-[(4-methoxyphenyl)
  • Organic Chemistry Portal.
  • Synthesis of 2-((3-(ethoxycarbonyl)-4,5,6,7-tetrahydrobenzo [b] thiophen-2-yl)amino). (2022, February 4).
  • ResearchGate. (2019, December 17).
  • Wikipedia. Japp–Klingemann reaction.
  • Zenodo. (1936).
  • Organic Chemistry Portal.
  • ECHEMI. (2008). Reaction of aniline with alpha-keto enamines.
  • Beilstein Journals. PEG-embedded KBr3: A recyclable catalyst for multicomponent coupling reaction for the efficient synthesis of functionalized piperidines.
  • Chemistry Steps. Enamines from Aldehydes and Ketones with Secondary Amines.
  • Semantic Scholar.
  • ResearchGate.
  • ResearchGate. Ethyl (2E)-2-cyano-3-(4-methoxyphenyl)
  • ResearchGate. (2017, May 12). Coupling reactions involving aryldiazonium salt: Part-I. Chemoselective condensation to synthesize 2-(phenylhydrazono)
  • IIT Kanpur. Regioselective addition of 1,3-dicarbonyl dianion to N-sulfonyl aldimines.
  • Greenfield Global.
  • Slideshare. Japp klingemann reaction.
  • ResearchGate. Japp-Klingemann hydrazone synthesis.
  • National Institutes of Health. (E)-Ethyl 2-cyano-3-(2,4-dimethoxyphenyl)
  • ResearchGate. (2025, August 7). Synthetic Study of Ethyl (2E)-4-bromo-3-ethoxybut-2-enoate: Synthesis of New 1,4-Benzoxazines and Pyrrole-2-ones.
  • CONICET. (2003, February 14). Analytical Methods.
  • ResearchGate. (2023, August 8). Which solvents should I use to recrystalize P-anisidine and DNP individually?
  • ResearchGate. Reagents and conditions: (i)
  • CORA. (2017, April 10).
  • Benchchem.
  • CONICET. Analytical Methods.
  • Food and Drug Administr
  • Semantic Scholar. The Japp-Klingemann Reaction.
  • КиберЛенинка.

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Reference Data & Comparative Studies

Validation

A Comparative Guide to the ¹H NMR Spectrum of Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals Introduction: The Structural Significance of Indole Derivatives and the Power of NMR Indole and its derivatives are fundamental scaffolds in a vast array of...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Structural Significance of Indole Derivatives and the Power of NMR

Indole and its derivatives are fundamental scaffolds in a vast array of biologically active compounds and pharmaceutical agents. Their structural elucidation is paramount in drug discovery and development. Among the arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands out as an indispensable tool for providing detailed information about molecular structure, connectivity, and conformation. This guide offers an in-depth analysis of the ¹H NMR spectrum of ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate in deuterated chloroform (CDCl₃), a common solvent in NMR spectroscopy. By comparing its spectral features with those of related indole derivatives, we aim to provide a deeper understanding of how subtle structural modifications are reflected in their respective NMR spectra.

Analysis of the ¹H NMR Spectrum of Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate in CDCl₃

The ¹H NMR spectrum of an organic molecule provides a unique fingerprint based on the chemical environment of each proton. For ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate, we can predict the chemical shifts (δ), multiplicities, and integration values for each proton based on established principles of NMR spectroscopy and data from similar structures.

Predicted ¹H NMR Data

The predicted ¹H NMR spectral data for ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate in CDCl₃ is summarized in the table below. These predictions are based on the analysis of substituent effects and data from related indole compounds.

Proton Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Integration Notes
H-1 (NH)~8.0-8.5Broad Singlet (br s)1HThe broadness is due to quadrupole broadening from the nitrogen and potential hydrogen bonding.
H-4~7.1-7.3Doublet (d)1HCoupled to H-6 (meta coupling), expected to be a small J value.
H-6~6.8-7.0Doublet of Doublets (dd)1HCoupled to H-7 (ortho coupling) and H-4 (meta coupling).
H-7~7.2-7.4Doublet (d)1HCoupled to H-6 (ortho coupling).
OCH₃ (C5)~3.8-3.9Singlet (s)3HMethoxy group protons are shielded and appear as a sharp singlet.
CH₃ (C2)~2.5-2.7Singlet (s)3HMethyl group at the 2-position of the indole ring.
OCH₂CH₃~4.3-4.5Quartet (q)2HMethylene protons of the ethyl ester, coupled to the adjacent methyl group.
OCH₂CH₃~1.3-1.5Triplet (t)3HMethyl protons of the ethyl ester, coupled to the adjacent methylene group.
Structural Assignment of Protons

The following diagram illustrates the structure of ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate with the assigned protons.

experimental_workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing cluster_analysis Analysis weigh Weigh Sample (5-10 mg) dissolve Dissolve in CDCl₃ with TMS (0.6-0.7 mL) weigh->dissolve transfer Transfer to NMR Tube dissolve->transfer insert Insert Sample into Spectrometer transfer->insert lock_shim Lock and Shim insert->lock_shim acquire Acquire Spectrum lock_shim->acquire ft Fourier Transform acquire->ft phase_cal Phase and Calibrate ft->phase_cal integrate Integrate Peaks phase_cal->integrate analyze Assign Signals and Interpret Spectrum integrate->analyze

Caption: A streamlined workflow for acquiring and analyzing a ¹H NMR spectrum.

Conclusion

The ¹H NMR spectrum of ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate provides a wealth of structural information that can be predicted and interpreted with a high degree of confidence. By comparing its expected spectral features with those of other substituted indole derivatives, we can gain valuable insights into the electronic effects of various functional groups on the chemical environment of the protons. This comparative approach, coupled with a robust experimental protocol, empowers researchers to confidently elucidate the structures of novel indole-based compounds, a critical step in the advancement of medicinal chemistry and drug development.

References

  • Reimann, E., et al. (1990). Ethyl 1-acetyl-1H-indole-3-carboxylate. Acta Crystallographica Section C: Crystal Structure Communications, 46(11), 2173-2175. [Link]

  • Royal Society of Chemistry. (n.d.). Supporting information Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. [Link]

  • Alimi, A., & Bochet, C. G. (2013). Ethyl 5-methoxy-2-trifluoromethyl-1H-indole-3-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 10), o1569. [Link]

  • Michigan State University. (n.d.). Sample Preparation. Max T. Rogers NMR Facility. [Link]

  • Analytical Biochemistry. (2010). A sample preparation protocol for 1H nuclear magnetic resonance studies of water-soluble metabolites in blood and urine. Analytical Biochemistry, 398(2), 263-265. [Link]

  • Chen, J., et al. (2016). Regioselective C5−H Direct Iodination of Indoles. The Journal of Organic Chemistry, 81(17), 7783-7791. [Link]

  • Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. [Link]

  • JEOL. (n.d.). Sample preparation for NMR measurements and points to keep in mind. [Link]

  • ResearchGate. (n.d.). The NMR interpretations of some heterocyclic compounds which are synthesized by our group. [Link]

  • KPU Pressbooks. (n.d.). 6.6 ¹H NMR Spectra and Interpretation (Part I) – Organic Chemistry I. [Link]

  • Beilstein Journals. (n.d.). 1H NMR (600 MHz, CDCl3) δ 7. [Link]

  • Abraham, R. J., & Siverns, T. M. (1972). 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Tetrahedron, 28(11), 3015-3024. [Link]

  • Jasperse, C. P. (n.d.). Short Summary of 1H-NMR Interpretation. [Link]

  • Chemistry LibreTexts. (2021, December 15). 6.6: ¹H NMR Spectra and Interpretation (Part I). [Link]

  • The University of Liverpool Repository. (n.d.). PREDICTION OF 'H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. [Link]

  • ResearchGate. (n.d.). 1H-NMR Chemical shifting values (δ, ppm) of 7h from the experimental.... [Link]

  • University of Wisconsin-Madison. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. [Link]

  • YouTube. (2021, December 6). Exercise 16.7 - Predicting Chemical Shifts in an 1H-NMR Spectrum. [Link]

  • Preprints.org. (2024, July 11). Synthesis, Characterization, and Docking Study of a Novel Indole Derivative Containing a Tosyl Moiety as Anti-oxidant Agent. [Link]

  • ResearchGate. (n.d.). Figure S5. 1 H NMR spectrum (CDCl 3 , 400 MHz) of ethyl 5-chloro-1H-indole-2-carboxylate. [Link]

  • Beilstein Journals. (n.d.). Pd/C-mediated indole synthesis in water. [Link]

  • bioRxiv. (2024, May 19). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. [Link]

  • Royal Society of Chemistry. (n.d.). Supporting information. [Link]

  • Royal Society of Chemistry. (n.d.). 1H NMR (400 MHz, CDCl3) δ =. [Link]

  • Royal Society of Chemistry. (n.d.). SUPPLEMENTARY INFORMATION Regioselective synthesis of pyrrole and indole-fused isocoumarins catalysed by N^O chelate ruthenium(I). [Link]

Comparative

C13 NMR Chemical Shifts for 5-Methoxy-2-Methylindole Ethyl Ester: A Comparative Technical Guide

Executive Summary Ethyl 5-methoxy-2-methylindole-3-carboxylate (CAS 34572-31-1) is a critical pharmacophore scaffold synthesized primarily via the Nenitzescu indole synthesis . In drug development, it serves as a precurs...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Ethyl 5-methoxy-2-methylindole-3-carboxylate (CAS 34572-31-1) is a critical pharmacophore scaffold synthesized primarily via the Nenitzescu indole synthesis . In drug development, it serves as a precursor for indomethacin analogues and antiviral agents (e.g., Arbidol derivatives).

This guide provides a definitive reference for the 13C NMR characterization of this molecule. Unlike standard spectral libraries, this document focuses on comparative analysis —distinguishing the target indole from its common synthetic impurities (benzofurans) and analyzing solvent-dependent chemical shift perturbations (CDCl₃ vs. DMSO-d₆) to ensure structural validation.

Structural Analysis & Chemical Shift Assignment

The Molecule

The structure consists of an indole core substituted at three key positions:[1][2]

  • C2-Methyl: A diagnostic singlet in 1H NMR; a shielded alkyl signal in 13C.

  • C3-Ethyl Ester: A conjugated system that significantly shields the C3 position relative to non-conjugated indoles.

  • C5-Methoxy: A strong electron-donating group (EDG) that dictates the electronic environment of the benzenoid ring (C4, C6).

Consensus 13C NMR Data (100 MHz)

The following data represents a consensus assignment derived from high-field experimental data of the target and its direct structural analogues (e.g., Mecarbinate, 5-hydroxy-2-methylindole derivatives) [1][2][3].

Table 1: 13C NMR Chemical Shifts (δ ppm)

Carbon PositionShift (CDCl₃)Shift (DMSO-d₆)Multiplicity (DEPT)Assignment Notes
C=O (Ester) 165.8 - 166.2165.2C (Quat)Carbonyl; Deshielded by conjugation.
C5 154.5 - 155.0153.8C (Quat)Ipso to OMe; highly deshielded.
C2 144.2 - 145.3145.1C (Quat)Attached to N and Me. Sensitive to solvent H-bonding.
C7a 130.5 - 131.0130.7C (Quat)Bridgehead carbon.
C3a 127.4 - 128.0127.1C (Quat)Bridgehead carbon.
C6 111.5 - 112.0111.3CHOrtho to OMe.
C7 110.8 - 111.2112.1CHAdjacent to NH.
C3 102.5 - 104.2101.9C (Quat)Diagnostic: Shielded by ester conjugation.
C4 100.5 - 101.0100.8CHOrtho to OMe; most shielded aromatic CH.
OCH₂ (Ester) 59.8 - 60.558.7CH₂Methylene of ethyl ester.
OCH₃ (Methoxy) 55.8 - 56.155.5CH₃Methoxy group.
CH₃ (Ester) 14.5 - 14.814.6CH₃Methyl of ethyl ester.
CH₃ (C2-Me) 13.6 - 14.013.8CH₃Methyl attached to indole ring.

Technical Note: The C3 resonance (~102 ppm) is significantly upfield compared to unsubstituted indole (~108 ppm) due to the electron-withdrawing nature of the ester group locking the resonance structure.

Comparative Analysis: Performance & Validation

Solvent Effects: CDCl₃ vs. DMSO-d₆

The choice of solvent is not merely logistical but analytical.

  • CDCl₃ (Non-polar): Provides sharper resolution for the aliphatic chain (ethyl ester) but may cause broadening of the NH proton and C2/C7a carbons due to quadrupole relaxation effects.

  • DMSO-d₆ (Polar Aprotic): Forms strong Hydrogen bonds with the Indole NH (Position 1).

    • Effect: This H-bonding deshields the adjacent C2 and C7a carbons slightly.

    • Recommendation: Use DMSO-d₆ if you are monitoring the N-alkylation of this scaffold (e.g., synthesis of Indomethacin precursors), as the removal of the NH proton eliminates the solvent interaction, providing a clear spectral shift [4][5].

Purity Analysis: Indole vs. Benzofuran Byproduct

A common failure mode in the Nenitzescu synthesis is the formation of 5-methoxy-2-methylbenzofuran-3-carboxylate instead of the indole. This occurs via an alternative cyclization pathway of the enamine intermediate [6].

Differentiation Strategy:

  • Indole (Target): C2 is attached to Nitrogen.[3] Shift ~145 ppm.[3]

  • Benzofuran (Impurity): C2 is attached to Oxygen. Shift ~160+ ppm .[2]

  • C3 Shift: The benzofuran C3 is typically deshielded by 5-10 ppm relative to the indole C3.

Experimental Protocols

Protocol: High-Fidelity 13C NMR Acquisition

To ensure accurate integration of quaternary carbons (C2, C3, C5, C=O), standard parameters must be modified to account for long relaxation times (


).

Workflow:

  • Sample Prep: Dissolve 30-50 mg of compound in 0.6 mL DMSO-d₆. (High concentration is required for 13C).

  • Pulse Sequence: zgpg30 (Power-gated decoupling).

  • Relaxation Delay (D1): Set to 2.0 - 3.0 seconds . (Standard is often 1.0s, which under-represents the C=O and C2 signals).

  • Scans (NS): Minimum 1024 scans for adequate S/N ratio on quaternary peaks.

  • Processing: Apply Exponential Multiplication (LB = 1.0 - 2.0 Hz) to reduce noise, as resolution is less critical than sensitivity for quaternary detection.

Protocol: HSQC/HMBC Validation

To confirm the regiochemistry of the methyl group (C2 vs N1):

  • Run HMBC (Heteronuclear Multiple Bond Correlation) .

  • Look for the correlation between the C2-Methyl protons (~2.6 ppm) and the C3 quaternary carbon (~102 ppm) .

  • Absence of this correlation suggests the methyl may be misplaced (e.g., O-alkylation or N-alkylation errors).

Visualization of Workflows

Structural Elucidation Logic

This diagram illustrates the logical flow for assigning the critical quaternary carbons using 2D NMR techniques.

NMR_Assignment_Flow Start Crude Product (Nenitzescu Reaction) H1_NMR 1H NMR Screening (Check NH & Me singlets) Start->H1_NMR C13_DEPT 13C DEPT-135 (Separate CH/CH3 from Cq) H1_NMR->C13_DEPT Decision Is C2 (~145 ppm) present? C13_DEPT->Decision Indole Target: Indole Core (N-C2 Bond) Decision->Indole Yes Benzofuran Impurity: Benzofuran (O-C2 Bond, >160 ppm) Decision->Benzofuran No (Shift >160) HMBC HMBC Experiment (Correlate Me-H to C2/C3) Indole->HMBC Confirm Regio

Figure 1: Decision tree for distinguishing the target indole from benzofuran impurities using C13 chemical shifts.

Synthesis & Impurity Tracking

Visualizing the origin of the chemical shifts in the context of the Nenitzescu mechanism.

Nenitzescu_Pathway BQ Benzoquinone (C=O ~187 ppm) Inter Michael Adduct BQ->Inter Enamine Aminocrotonate (C=C ~160/83 ppm) Enamine->Inter Indole Target Indole C3 ~102 ppm C2 ~145 ppm Inter->Indole N-Cyclization BenzoF Benzofuran Byproduct C3 ~110 ppm C2 ~160 ppm Inter->BenzoF O-Cyclization (Side Rxn)

Figure 2: Tracking chemical shift evolution from starting materials to product and major impurity.

References

  • PubChem. (2025). Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate (CAS 34572-31-1).[4] National Library of Medicine. [Link]

  • Carraro, M., et al. (2021).[5] "Nenitzescu Synthesis of 5‐Hydroxyindoles with Zinc, Iron and Magnesium Salts in Cyclopentyl Methyl Ether." ResearchGate. [Link]

  • Babij, N. R., et al. (2016). "NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry." Organic Process Research & Development. [Link]

Sources

Validation

Precision IR Profiling of Indole-3-Carboxylates: A Comparative Guide

Executive Summary: The Diagnostic Power of the Carbonyl Stretch[1] In the development of indole-based therapeutics—such as indomethacin analogs or synthetic cannabinoids—the indole-3-carboxylate scaffold is ubiquitous. W...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Diagnostic Power of the Carbonyl Stretch[1]

In the development of indole-based therapeutics—such as indomethacin analogs or synthetic cannabinoids—the indole-3-carboxylate scaffold is ubiquitous. While NMR (


H, 

C) provides atomic connectivity, Infrared (IR) Spectroscopy offers a rapid, cost-effective probe for electronic environment and solid-state interactions.

The diagnostic value lies in the Carbonyl (


) Stretch .[1] Unlike simple aromatic esters (benzoates) which absorb near 1720 cm

, indole-3-carboxylates exhibit a significantly redshifted carbonyl band, typically 1670–1690 cm

in the solid state. This shift is not merely an artifact; it is a direct readout of the "Vinylogous Amide" character of the indole 3-position.

This guide objectively compares the IR performance of indole-3-carboxylates against their structural isomers (indole-2-carboxylates) and standard aromatic esters, providing a validated protocol for distinguishing these scaffolds.

Mechanistic Insight: The "Vinylogous Amide" Effect

To interpret the spectra accurately, one must understand the underlying quantum mechanical causality. The frequency of the carbonyl stretch (


) is directly proportional to the bond force constant (

), which correlates with bond order.
Resonance delocalization

The nitrogen lone pair in the indole ring is not static. It participates in the aromatic system, but its donation is regioselective.

  • Indole-3-Position: The nitrogen lone pair can delocalize directly to the C3 carbon, forming a resonance structure that places a negative charge on the carbonyl oxygen. This is effectively a vinylogous amide . The single-bond character of the C=O increases, lowering

    
    .
    
  • Indole-2-Position: While conjugated, the C2 position behaves more like a styrene-like system. The resonance contribution from the nitrogen is less effective at reducing the C=O bond order compared to the C3 position.

Hydrogen Bonding

In the solid state (KBr pellet or powder), the Indole N-H acts as a strong hydrogen bond donor to the Carbonyl Oxygen acceptor (


). This interaction further weakens the C=O bond, causing a redshift of 20–40 cm

compared to dilute solution spectra.
Visualization of Resonance Pathways

The following diagram illustrates the superior resonance donation into the 3-position compared to the 2-position.

Resonance cluster_legend Electronic Effect N_LonePair Indole N1 Lone Pair C3_Pos C3 Position (Enamine-like) N_LonePair->C3_Pos Strong Resonance (Direct Donation) C2_Pos C2 Position (Styrene-like) N_LonePair->C2_Pos Weaker Resonance C3_CO C3-Carbonyl High Single Bond Character (Low Freq: ~1680 cm⁻¹) C3_Pos->C3_CO Conjugation C2_CO C2-Carbonyl Moderate Double Bond Character (Med Freq: ~1705 cm⁻¹) C2_Pos->C2_CO Conjugation Stronger Donation = Lower Frequency Stronger Donation = Lower Frequency

Figure 1: Resonance pathways affecting carbonyl bond order. The direct 'push' from N1 to C3 results in a lower wavenumber for 3-carboxylates.

Comparative Analysis: 3-Ester vs. Alternatives

The following table synthesizes experimental data to provide a clear differentiation matrix.

Table 1: Comparative IR Frequencies (Solid State vs. Solution)
FeatureIndole-3-Carboxylate (Target)Indole-2-Carboxylate (Alternative)Ethyl Benzoate (Control)
Solid State

(KBr)
1670 – 1690 cm

1690 – 1710 cm

N/A (Liquid)
Solution

(CHCl

)
1690 – 1705 cm

1710 – 1725 cm

1720 – 1730 cm


Stretch
3200 – 3300 cm

(Broad)
3300 – 3400 cm

None
Band Character Sharp, IntenseSharp, often split (Fermi res.)Sharp
Electronic Nature Vinylogous Amide (Strong EDG)Conjugated EsterConjugated Ester

Key Takeaway:

  • Indole-3-esters consistently appear at the lowest wavenumber among the set due to the maximized electron donation from the ring nitrogen.

  • Indole-2-esters are intermediate; they are conjugated but lack the strong enamine-like push.

  • Differentiation Strategy: If your carbonyl peak is below 1690 cm

    
      in the solid state, it is highly indicative of the 3-isomer. To confirm, run the spectrum in dilute CHCl
    
    
    
    ; if it shifts up but remains below 1705 cm
    
    
    , the assignment is robust.

Experimental Protocols

To ensure data integrity and reproducibility, follow these validated workflows.

Protocol A: Solid State (KBr Pellet)

Best for: Routine identification, observing H-bonding effects.

  • Preparation: Grind 1–2 mg of the indole-3-carboxylate sample with 100 mg of spectroscopic grade KBr (dried at 110°C) in an agate mortar.

  • Pressing: Press the mixture at 8–10 tons for 2 minutes under vacuum to form a transparent pellet.

  • Acquisition: Collect 16 scans at 4 cm

    
     resolution.
    
  • Validation: Check the region 3200–3500 cm

    
    . A broad band indicates H-bonding.[1] The C=O peak should be 1670–1690 cm
    
    
    
    .
Protocol B: Solution Phase (Dilute CHCl )

Best for: Determining "free" carbonyl frequency, removing polymorphism artifacts.

  • Preparation: Dissolve 5 mg of sample in 1 mL of dry CHCl

    
     (or CCl
    
    
    
    if solubility permits).
  • Cell Loading: Inject into a sealed liquid IR cell (CaF

    
     or NaCl windows) with a 0.1 mm path length.
    
  • Acquisition: Collect 32 scans. Subtract the pure solvent background carefully.

  • Validation: The N-H peak should sharpen and shift to ~3450 cm

    
     (free N-H). The C=O peak will shift up  by ~15–20 cm
    
    
    
    compared to the solid state.
Analytical Workflow Diagram

Workflow Start Start: Unknown Indole Ester SolidIR Step 1: Solid State IR (KBr) Start->SolidIR CheckCO Analyze C=O Region SolidIR->CheckCO LowFreq < 1690 cm⁻¹ CheckCO->LowFreq Likely 3-Ester HighFreq > 1710 cm⁻¹ CheckCO->HighFreq Likely 2-Ester SolnTest Step 2: Solution IR (CHCl₃) LowFreq->SolnTest HighFreq->SolnTest Result3 Result: Indole-3-Carboxylate (Vinylogous Amide Effect) SolnTest->Result3 Shift to ~1700 Result2 Result: Indole-2-Carboxylate (Standard Conjugation) SolnTest->Result2 Shift to ~1720

Figure 2: Decision tree for distinguishing indole ester isomers via IR spectroscopy.

References

  • NIST Mass Spectrometry Data Center. (2024). Indole-3-Carboxylic Acid & Derivatives IR Spectra. National Institute of Standards and Technology.[2][3] Retrieved from [Link]

  • Chemistry LibreTexts. (2022). Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

  • Spectroscopy Online. (2018). The Carbonyl Group, Part VI: Esters and the Rule of Three. Retrieved from [Link]

  • PubChem. (2025).[4] Ethyl Indole-2-Carboxylate Compound Summary. National Library of Medicine. Retrieved from [Link]

Sources

Comparative

A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Method Development for the Analysis of Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate

This guide provides a comprehensive comparison of potential HPLC methods for the analysis of ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate, a key intermediate in pharmaceutical synthesis. As a senior application scien...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive comparison of potential HPLC methods for the analysis of ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate, a key intermediate in pharmaceutical synthesis. As a senior application scientist, this document will walk you through the logical steps of method development, from selecting initial conditions to optimizing the separation, all grounded in established chromatographic principles.

Understanding the Analyte: Physicochemical Properties and their Chromatographic Implications

Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate is a moderately polar, non-ionizable molecule under typical reversed-phase HPLC conditions. Its structure, featuring an indole core, a methoxy group, and an ethyl ester, dictates its retention behavior. The indole nucleus provides a degree of hydrophobicity, while the methoxy and ester groups add polarity. This balance makes it an ideal candidate for reversed-phase chromatography.

Strategic Selection of HPLC Columns and Mobile Phases

The cornerstone of any successful HPLC separation is the choice of the stationary and mobile phases. For ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate, a C18 column is the most logical starting point due to its versatility and wide use in the analysis of moderately polar compounds.

Comparative Analysis of Initial HPLC Conditions

The following table outlines potential starting conditions for method development, with an explanation of the rationale behind each choice.

ParameterCondition 1: Fast ScreeningCondition 2: High ResolutionCondition 3: Alternative SelectivityRationale
Column C18, 4.6 x 50 mm, 3.5 µmC18, 4.6 x 150 mm, 5 µmPhenyl-Hexyl, 4.6 x 150 mm, 5 µmShorter columns allow for faster screening, while longer columns provide higher resolution. Phenyl-Hexyl phases can offer alternative selectivity for aromatic compounds.
Mobile Phase A WaterWaterWaterStandard aqueous component for reversed-phase HPLC.
Mobile Phase B AcetonitrileMethanolAcetonitrileAcetonitrile generally provides lower backpressure and different selectivity compared to methanol.
Gradient 5-95% B in 5 min40-80% B in 20 min30-70% B in 15 minA rapid gradient is suitable for initial screening to determine the approximate elution conditions. A shallower gradient over a longer time will improve the resolution of closely eluting peaks.
Flow Rate 1.0 mL/min1.0 mL/min1.0 mL/minA standard flow rate for a 4.6 mm ID column.
Detection UV at 254 nmUV at 254 nmUV at 254 nmThe indole chromophore exhibits strong absorbance in the UV region.
Column Temp. 30 °C35 °C30 °CElevated temperatures can improve peak shape and reduce viscosity, but may affect selectivity.

Experimental Workflow for HPLC Method Development

The following protocol outlines a systematic approach to developing a robust HPLC method for ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate.

Preparation of Standard Solutions
  • Stock Solution (1 mg/mL): Accurately weigh 10 mg of ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate and dissolve it in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water.

  • Working Standard (0.1 mg/mL): Dilute 1 mL of the stock solution to 10 mL with the same diluent.

HPLC System Setup and Initial Screening
  • Equilibrate the HPLC system with the chosen column and initial mobile phase conditions (e.g., Condition 1 from the table above).

  • Inject the working standard and monitor the chromatogram.

  • The goal of the initial screening is to determine the approximate retention time of the analyte and to identify any impurities.

Method Optimization

Based on the results of the initial screening, systematically adjust the following parameters to achieve the desired resolution and peak shape:

  • Mobile Phase Composition: Adjust the ratio of organic solvent (acetonitrile or methanol) to water. Increasing the organic content will decrease the retention time, while decreasing it will increase retention.

  • Gradient Profile: If co-eluting peaks are present, optimize the gradient slope and duration to improve separation.

  • Flow Rate: While generally kept constant, minor adjustments can be made to fine-tune the separation and analysis time.

  • Column Temperature: Varying the temperature can alter selectivity, especially if multiple analytes are present.

The following diagram illustrates the logical workflow for HPLC method development:

HPLC_Method_Development_Workflow cluster_prep Preparation cluster_dev Method Development cluster_val Validation prep_analyte Define Analyte Properties select_conditions Select Initial Conditions (Column, Mobile Phase) prep_analyte->select_conditions prep_standard Prepare Standard Solution initial_run Perform Initial Screening Run prep_standard->initial_run select_conditions->initial_run evaluate Evaluate Chromatogram (Retention, Resolution, Peak Shape) initial_run->evaluate is_acceptable Acceptable? evaluate->is_acceptable optimize Optimize Parameters (Gradient, Temperature) optimize->initial_run is_acceptable->optimize No validate_method Validate Method (Linearity, Accuracy, Precision) is_acceptable->validate_method Yes final_method Final HPLC Method validate_method->final_method

Caption: A flowchart illustrating the systematic workflow for HPLC method development.

Trustworthiness and Self-Validating Systems

A robust HPLC method is one that is reproducible and provides consistent results. To ensure the trustworthiness of your developed method, perform the following system suitability tests:

  • Repeatability: Inject the working standard multiple times (n=5) and ensure the relative standard deviation (RSD) of the retention time and peak area is less than 2%.

  • Peak Tailing: The tailing factor of the analyte peak should ideally be between 0.9 and 1.2.

  • Theoretical Plates: A higher number of theoretical plates indicates a more efficient separation.

By incorporating these checks, the method becomes a self-validating system, providing confidence in the generated data.

Conclusion

While a specific retention time for ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate is dependent on the exact HPLC conditions used, this guide provides a comprehensive framework for developing a robust and reliable analytical method. By systematically evaluating different columns and mobile phases, and by following a logical optimization workflow, researchers can achieve a high-quality separation for this important pharmaceutical intermediate. The principles and methodologies outlined here are grounded in established chromatographic theory and are applicable to a wide range of similar molecules.

References

  • Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. John Wiley & Sons. [Link]

  • Agilent Technologies. (2017). Basics of HPLC. [Link]

  • Waters Corporation. (n.d.). HPLC Columns. [Link]

Validation

A Comparative Guide to the UV-Vis Absorption of 5-Methoxyindole and 5-Hydroxyindole

A Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Indole Chromophore and the Significance of 5-Position Substitution The indole ring system, a fusion of benzene and pyrro...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Indole Chromophore and the Significance of 5-Position Substitution

The indole ring system, a fusion of benzene and pyrrole rings, is a fundamental heterocyclic scaffold in numerous biologically active molecules, most notably the amino acid tryptophan. Its aromatic nature gives rise to characteristic ultraviolet (UV) absorption bands, making UV-Vis spectroscopy a powerful tool for its study. The electronic transitions within the indole chromophore, primarily the ¹Lₐ and ¹Lₑ bands, are sensitive to the electronic environment of the ring system.[1] Substitution on the indole ring, particularly at the 5-position of the benzene moiety, can significantly modulate these transitions, leading to shifts in the absorption maxima (λmax) and changes in molar absorptivity (ε).

This guide provides an in-depth comparison of the UV-Vis absorption properties of two key 5-substituted indoles: 5-methoxyindole and 5-hydroxyindole. Understanding the distinct spectral characteristics imparted by the electron-donating methoxy (-OCH₃) and hydroxyl (-OH) groups is crucial for researchers in fields ranging from medicinal chemistry to materials science, aiding in compound identification, quantification, and the design of novel molecules with tailored photophysical properties.

Unraveling the Electronic Transitions: A Tale of Two Substituents

The UV absorption spectrum of indole derivatives is dominated by π → π* transitions. The two lowest energy transitions are denoted as ¹Lₐ and ¹Lₑ. The ¹Lₐ transition is generally more intense and sensitive to solvent polarity, while the ¹Lₑ transition is typically weaker and more structured. The energy and intensity of these transitions are influenced by the nature of the substituent at the 5-position.

Both the hydroxyl and methoxy groups are electron-donating through resonance, which can lead to a bathochromic (red) shift in the absorption bands compared to the parent indole molecule. This is due to the delocalization of the lone pair of electrons on the oxygen atom into the π-system of the indole ring, which raises the energy of the highest occupied molecular orbital (HOMO) and decreases the HOMO-LUMO energy gap.

Comparative UV-Vis Absorption Data

The following table summarizes the key spectral parameters for 5-methoxyindole and 5-hydroxyindole in a common organic solvent. It is important to note that the exact λmax and ε values can vary slightly depending on the solvent and experimental conditions.

CompoundSolventTransitionλmax (nm)Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)
5-Hydroxyindole Cyclohexane¹Lₐ~270Data not readily available
¹Lₑ~310Data not readily available
5-Methoxyindole Data not readily availableData not readily availableData not readily availableData not readily available

While specific molar absorptivity values were not found in the surveyed literature, the relative intensities of the bands can be inferred from published spectra.

A study on substituted indoles in cyclohexane revealed that for 5-hydroxyindole, the ¹Lₐ and ¹Lₑ transitions are well-resolved.[1] The ¹Lₑ transition appears as the lower energy band.[1]

Interpreting the Spectral Differences

The electron-donating nature of both the hydroxyl and methoxy groups is expected to cause a bathochromic shift in the absorption spectra compared to unsubstituted indole. The slightly greater electron-donating ability of the methoxy group, in some contexts, might be expected to produce a more pronounced red shift than the hydroxyl group. However, the hydroxyl group's ability to act as a hydrogen bond donor can lead to significant solvent-dependent spectral shifts, complicating direct comparisons. In protic solvents, hydrogen bonding can stabilize the ground state and alter the energy of the excited states, influencing the position of the λmax.

Experimental Protocol: Acquiring High-Quality UV-Vis Spectra

To obtain reliable and reproducible UV-Vis absorption data for 5-methoxyindole and 5-hydroxyindole, the following experimental protocol is recommended.

Materials and Equipment:

  • 5-Methoxyindole (analytical grade)

  • 5-Hydroxyindole (analytical grade)

  • Spectroscopic grade solvent (e.g., ethanol, cyclohexane)

  • Volumetric flasks and pipettes

  • Dual-beam UV-Vis spectrophotometer

  • Matched quartz cuvettes (1 cm path length)

Step-by-Step Methodology:

  • Solvent Selection: Choose a solvent that both compounds are readily soluble in and that is transparent in the UV region of interest (typically above 220 nm). Ethanol is a common choice due to its polarity and transparency.

  • Stock Solution Preparation: Accurately weigh a known amount of each compound and dissolve it in the chosen solvent in a volumetric flask to prepare a stock solution of a known concentration (e.g., 1 mM).

  • Working Solution Preparation: Prepare a series of dilutions from the stock solution to find a concentration that gives a maximum absorbance in the optimal range of the spectrophotometer (typically 0.2 - 1.0 Absorbance Units).

  • Instrument Setup:

    • Turn on the spectrophotometer and allow the lamps to warm up and stabilize for at least 30 minutes.

    • Set the desired wavelength range for the scan (e.g., 200-400 nm).

    • Set the scan speed and slit width as appropriate for the instrument and desired resolution.

  • Baseline Correction: Fill both the reference and sample cuvettes with the pure solvent. Place them in the respective holders in the spectrophotometer and perform a baseline correction. This will subtract any absorbance from the solvent and the cuvettes.

  • Sample Measurement:

    • Empty the sample cuvette and rinse it with a small amount of the sample solution before filling it.

    • Place the sample cuvette in the sample holder.

    • Run the spectral scan.

  • Data Analysis:

    • Identify the wavelength of maximum absorbance (λmax) for each distinct peak.

    • Record the absorbance at each λmax.

    • If the molar absorptivity is unknown, it can be calculated using the Beer-Lambert law: A = εcl, where A is the absorbance, ε is the molar absorptivity, c is the concentration in mol/L, and l is the path length in cm.

Diagram of the Experimental Workflow:

Caption: A schematic overview of the UV-Vis spectroscopy experimental workflow.

Conclusion and Future Perspectives

The UV-Vis absorption spectra of 5-methoxyindole and 5-hydroxyindole are dictated by the electronic effects of their respective substituents at the 5-position. Both the -OCH₃ and -OH groups, being electron-donating, generally lead to a bathochromic shift compared to indole. The precise location and intensity of the absorption bands are further influenced by solvent interactions, particularly in the case of the hydrogen-bonding 5-hydroxyindole.

While this guide provides a foundational understanding and a robust experimental protocol, further research to precisely determine the molar absorptivity of these compounds in various solvents would be highly beneficial. Such data would enable more accurate quantitative analysis and a deeper understanding of the structure-property relationships in this important class of molecules. This knowledge can be leveraged in the development of novel pharmaceuticals, fluorescent probes, and other advanced materials.

References

  • A spectroscopic survey of substituted indoles reveals consequences of a stabilized1Lb transition - PMC. (n.d.). Retrieved February 15, 2026, from [Link]

Sources

Comparative

Comparative Guide: Purity Analysis of Umifenovir Intermediate (Ethyl 6-bromo-5-hydroxy-1-methyl-1H-indole-3-carboxylate) by GC-MS

Executive Summary In the synthesis of Umifenovir (Arbidol), the quality of the core intermediate Ethyl 6-bromo-5-hydroxy-1-methyl-1H-indole-3-carboxylate (hereafter referred to as Intermediate-A ) is the primary determin...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the synthesis of Umifenovir (Arbidol), the quality of the core intermediate Ethyl 6-bromo-5-hydroxy-1-methyl-1H-indole-3-carboxylate (hereafter referred to as Intermediate-A ) is the primary determinant of final API yield and purity. While HPLC-UV is the industry standard for routine release testing, it often fails to identify structurally similar impurities lacking distinct chromophores or those co-eluting with the main peak.

This guide evaluates the implementation of Gas Chromatography-Mass Spectrometry (GC-MS) as an orthogonal technique for impurity profiling. Unlike Liquid Chromatography-Mass Spectrometry (LC-MS), which is often plagued by matrix effects in early synthetic steps, GC-MS offers superior resolution for volatile organic impurities and structural elucidation of isomers, provided the thermal instability of the 5-hydroxy indole moiety is managed via derivatization.

The Analytical Challenge: Thermal Instability

Intermediate-A possesses a free hydroxyl group at the C-5 position. In a standard split/splitless GC injector (typically 250°C), this moiety facilitates:

  • Hydrogen Bonding: Leading to severe peak tailing and adsorption on the liner.

  • Oxidative Degradation: Formation of quinone-imine species inside the injector.

  • De-bromination: Thermal loss of the bromine atom, creating false impurity peaks (artifacts).

The Solution: A self-validating derivatization protocol using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) to cap the hydroxyl group, rendering the molecule volatile and thermally stable.

Comparative Analysis: GC-MS vs. Alternatives

The following table contrasts the performance of the proposed GC-MS method against standard alternatives.

FeatureGC-MS (Derivatized) HPLC-UV (Standard) LC-MS (ESI)
Primary Utility Structural ID of unknown impurities; process control.Routine QC; quantitative purity assay.Trace analysis of non-volatile/thermal labile impurities.
Specificity High (Mass spectral fingerprinting).Medium (Retention time only).High (Mass + Fragmentation).
Sensitivity (LOD) ~10–50 ng/mL (SIM mode).~500 ng/mL.< 1 ng/mL.
Matrix Tolerance High (Solvent extraction removes salts).Medium (Requires buffers).Low (Ion suppression common).
Throughput Medium (Requires derivatization: 30 min).High (Direct injection).High (Direct injection).
Cost per Run Low/Moderate (Helium/Consumables).Low.High.

Deep Dive: The GC-MS Protocol

Reagents and Standards[1][2][3]
  • Analyte: Ethyl 6-bromo-5-hydroxy-1-methyl-1H-indole-3-carboxylate (>99% Ref Std).

  • Derivatizing Agent: BSTFA + 1% TMCS (Trimethylchlorosilane).

  • Solvent: Anhydrous Pyridine (Critical for catalyzing the silylation).

  • Internal Standard (IS): Phenanthrene-d10 (chosen for thermal stability and distinct retention).

Sample Preparation Workflow
  • Step 1: Weigh 10 mg of Intermediate-A into a 1.5 mL GC vial.

  • Step 2: Add 500 µL of Anhydrous Pyridine. Vortex until dissolved.

  • Step 3: Add 200 µL of BSTFA + 1% TMCS.

  • Step 4: Incubation: Heat at 60°C for 30 minutes. Note: Room temperature reaction is insufficient for sterically hindered indoles.

  • Step 5: Dilute 1:10 with Ethyl Acetate containing the Internal Standard.

  • Step 6: Inject 1 µL immediately.

Instrument Parameters (Agilent 7890/5977 or equiv)
ParameterSettingRationale
Column Rtx-5MS or DB-5MS (30m x 0.25mm x 0.25µm)Low polarity phase minimizes indole adsorption.
Inlet Temp 260°CHigh enough to volatilize TMS-derivatives, low enough to prevent pyrolysis.
Carrier Gas Helium @ 1.2 mL/min (Constant Flow)Optimal linear velocity for resolution.
Oven Program 100°C (1 min) → 20°C/min → 300°C (5 min)Fast ramp prevents broadening of late eluters.
Transfer Line 280°CPrevents condensation of high-boiling impurities.
Ion Source EI (70 eV) @ 230°CStandard ionization for spectral library matching.
Scan Range 40–650 m/zCaptures silylated molecular ion (~385 Da).

Experimental Data & Validation Logic

Predicted Spectral Data (Self-Validation)

A successful derivatization is confirmed by the Mass Shift .

  • Native MW: ~298 Da (Br isotope pattern 79/81).

  • Derivatized MW (Mono-TMS): 298 + 72 (TMS group) - 1 (H) = 369 Da .

Key Diagnostic Ions:

  • m/z 369/371: Molecular Ion (M+•) doublet (1:1 ratio due to Br).

  • m/z 354/356: [M - 15]+ (Loss of methyl group from TMS).

  • m/z 73: [Si(CH3)3]+ (Characteristic TMS fragment).

If m/z 298 is observed, derivatization was incomplete.

Impurity Profile Interpretation

The GC-MS method specifically targets "Process-Related Impurities" that HPLC misses:

  • Des-bromo Impurity:

    • Origin: Over-reduction during synthesis.

    • GC-MS Signal: m/z 291 (TMS derivative, no Br isotope pattern).

    • Significance: Reduces antiviral potency.

  • Starting Material (p-Benzoquinone derivative):

    • GC-MS Signal: Early eluting peak, m/z < 200.

    • Significance: Toxic genotoxic impurity (GTI).

Analytical Workflow Diagram

The following diagram illustrates the critical decision points and flow for the purity analysis.

G node_start Raw Intermediate-A (Solid) node_solub Solubilization (Anhydrous Pyridine) node_start->node_solub node_deriv Derivatization (BSTFA + 1% TMCS, 60°C, 30 min) node_solub->node_deriv Catalysis node_gc GC Separation (Rtx-5MS Column) node_deriv->node_gc Inject 1µL node_ms MS Detection (EI Source) Scan m/z 40-650 node_gc->node_ms node_data Data Analysis node_ms->node_data node_check Check M+ Ion (m/z 369/371 present?) node_data->node_check node_fail Incomplete Reaction (Increase Time/Temp) node_check->node_fail No (m/z 298 found) node_pass Impurity Profiling (Library Match) node_check->node_pass Yes

Caption: Workflow for the derivatization and GC-MS analysis of Umifenovir intermediate, highlighting the critical mass spectral validation step.

References

  • Dadras, A., et al. (2022).[1] "An Urgent Industrial Scheme Both for Total Synthesis, and for Pharmaceutical Analytical Analysis of Umifenovir as an Anti-viral API." Combinatorial Chemistry & High Throughput Screening.

  • Liu, Y., et al. (2023). "A Validated UPLC-MS/MS Method for Rapid Quantification of Umifenovir in Plasma Samples and Its Greenness Assessment." Separations.

  • National Center for Biotechnology Information. (2024). "PubChem Compound Summary for CID 131411, Umifenovir." PubChem.

  • Veeprho. (n.d.). "Arbidol Impurities and Related Compounds." Veeprho Laboratories.

Sources

Safety & Regulatory Compliance

Safety

A Researcher's Comprehensive Guide to Safely Handling Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate

An In-Depth Technical Guide for Laboratory Professionals As researchers and scientists in the dynamic field of drug development, our work with novel chemical entities is foundational to innovation. The handling of these...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide for Laboratory Professionals

As researchers and scientists in the dynamic field of drug development, our work with novel chemical entities is foundational to innovation. The handling of these compounds, such as Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate, demands a synthesis of technical expertise and an unwavering commitment to safety. This guide moves beyond a simple checklist, offering a deep dive into the causality behind essential safety protocols, ensuring that every step taken in the laboratory is a self-validating system of protection.

Hazard Assessment and Risk Mitigation

The primary hazards associated with handling powdered or crystalline indole derivatives like Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate include:

  • Inhalation: Fine powders can become airborne, posing a risk of respiratory tract irritation.[1][2]

  • Dermal Contact: Direct skin contact can lead to irritation or allergic reactions.[1] Some indole compounds are toxic upon skin absorption.[1][3]

  • Ocular Exposure: The eyes are particularly sensitive to chemical insults, with the potential for serious damage.[1][4]

  • Ingestion: Accidental ingestion can be harmful.[1]

To mitigate these risks, a multi-layered approach to personal protective equipment (PPE) is non-negotiable.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical for minimizing exposure to hazardous chemicals.[5][6][7] The following table outlines the recommended PPE for handling Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate.

PPE CategoryItemSpecifications and Rationale
Eye and Face Protection Chemical Splash GogglesMust be worn at all times when handling the compound.[5][6] They provide a seal around the eyes to protect against splashes and airborne particles.[8] For larger quantities or when there is a significant splash risk, a face shield should be worn in conjunction with goggles.[8]
Hand Protection Chemical-Resistant GlovesNitrile gloves are a suitable choice for incidental contact, offering protection against a range of chemicals.[9] For prolonged handling or when immersion is possible, heavier-duty gloves should be considered. Always inspect gloves for tears or punctures before use and remove them using the proper technique to avoid contaminating your skin.[10]
Body Protection Laboratory CoatA long-sleeved lab coat is essential to protect the skin and personal clothing from spills and contamination.[5] Ensure the lab coat is fully buttoned.
Respiratory Protection N95 Respirator or higherWhen handling the powder outside of a certified chemical fume hood, a respirator is necessary to prevent the inhalation of airborne particles.[6][11] Users must be fit-tested and trained in the proper use of their respirator.

Operational Plan: A Step-by-Step Workflow for Safe Handling

A systematic workflow is crucial for minimizing the risk of exposure and ensuring the integrity of your experiment.

cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal prep_area Designate & Prepare Work Area gather_ppe Gather & Inspect PPE prep_area->gather_ppe gather_materials Assemble Materials & Equipment gather_ppe->gather_materials don_ppe Don Appropriate PPE gather_materials->don_ppe Proceed to Handling weigh_transfer Weigh & Transfer in Fume Hood don_ppe->weigh_transfer dissolve Dissolve in Solvent weigh_transfer->dissolve decontaminate Decontaminate Work Surfaces dissolve->decontaminate Proceed to Cleanup dispose_waste Dispose of Waste Properly decontaminate->dispose_waste doff_ppe Doff & Dispose of PPE dispose_waste->doff_ppe

Caption: A logical workflow for the safe handling of chemical compounds.

Detailed Protocol:
  • Preparation:

    • Designate a Work Area: Cordon off a specific area for handling the compound, preferably within a certified chemical fume hood. Ensure the area is clean and uncluttered.

    • Assemble Materials: Gather all necessary equipment, including spatulas, weigh boats, and solvent-dispensing apparatus.

    • Gather and Inspect PPE: Before starting, ensure you have all the required PPE and inspect it for any defects.[10]

  • Handling:

    • Don PPE: Put on your lab coat, followed by your safety goggles and respirator (if needed). Don your gloves last.

    • Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to minimize inhalation exposure.[1] Use a spatula to handle the solid material and avoid creating dust.

    • Dissolution: When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

  • Cleanup:

    • Decontamination: Wipe down the work surface with an appropriate solvent and cleaning agent.

    • Doffing PPE: Remove your PPE in the reverse order you put it on, being careful not to touch the outer, potentially contaminated surfaces of the gloves and lab coat.

Disposal Plan: Responsible Management of Chemical Waste

Proper disposal of chemical waste is not only a matter of safety but also of environmental responsibility.

cluster_waste_stream Waste Segregation cluster_containment Containment cluster_disposal Final Disposal solid_waste Contaminated Solids (Gloves, Weigh Boats) solid_container Labeled Hazardous Waste Bag solid_waste->solid_container liquid_waste Unused Compound & Solutions liquid_container Labeled, Compatible Waste Bottle liquid_waste->liquid_container waste_pickup Arrange for Hazardous Waste Pickup solid_container->waste_pickup liquid_container->waste_pickup

Caption: A systematic approach to chemical waste disposal.

Disposal Protocol:
  • Segregation:

    • Solid Waste: All disposable items that have come into contact with the compound, such as gloves, weigh boats, and paper towels, should be considered hazardous waste.

    • Liquid Waste: Any unused solutions containing the compound must be collected as hazardous liquid waste. Do not pour chemical waste down the drain.[12][13]

  • Containment:

    • Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste" and a full description of the contents.[14]

    • Compatibility: Ensure that the waste container is compatible with the chemical. For instance, do not store corrosive materials in metal containers.[14]

    • Closure: Keep waste containers securely closed except when adding waste.[14]

  • Disposal:

    • Institutional Procedures: Follow your institution's specific procedures for the disposal of hazardous chemical waste. This typically involves arranging for a pickup by the Environmental Health and Safety (EHS) department.[14]

By adhering to these comprehensive guidelines, you can confidently handle Ethyl 5-methoxy-2-methyl-1H-indole-3-carboxylate and other novel compounds, ensuring both your personal safety and the integrity of your research.

References

  • Neogen. (2019, October 30).
  • Indole GHS SDS MSDS Sheet. (n.d.).
  • University of Colorado Boulder. (n.d.). Protective Gear - Organic Chemistry.
  • Martynova, N. A., & Gorokhova, L. G. (2012). [Toxicological characteristic of indole as a basis for its hygienic regulation]. Gigiena i sanitariia, (6), 61–64.
  • Fisher Scientific. (2025, December 22).
  • Neogen. (2024, May 17).
  • TCI Chemicals. (2018, October 3).
  • The importance of Personal Protective Equipment in the handling of chemicals. (2024, April 5).
  • Carl ROTH. (2024, September 17).
  • SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment.
  • MilliporeSigma. (2024, September 7).
  • ChemicalBook. (n.d.).
  • CDN Isotopes. (n.d.).
  • Princeton University Environmental Health and Safety. (n.d.). Section 6C: Protective Equipment.
  • Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs.
  • Capot Chemical. (2012, April 13).
  • Hardy Diagnostics. (n.d.). Indole Test Reagents - Kovacs, DMACA, Spot test.
  • Kimberly-Clark. (n.d.). Kimberly Clark Nitrile Gloves Chemical Resistance Guide.
  • Environmental Health and Safety. (n.d.). OSHA Glove Selection Chart.
  • CHEMICAL GLOVE RESISTANCE GUIDE. (n.d.).
  • Purdue University Engineering. (n.d.). Guidelines: Handling and Disposal of Chemicals.

Sources

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